Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

• CAS: 478259-71-1

Core Science & Biosynthesis

Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate chemical structure and properties

Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate: Synthesis, Regioselectivity, and Pharmacological Applications An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

As a Senior Application Scientist overseeing early-stage drug discovery workflows, I frequently encounter challenges in the regioselective functionalization of heterocycles. Pyrroles are inherently electron-rich and prone to uncontrolled polyalkylation or polymerization; however, the strategic placement of an electron-withdrawing group transforms them into highly predictable scaffolds[1].

Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is a high-value synthetic intermediate that perfectly illustrates this principle. By exploiting the electronic deactivation caused by a C2-ester, chemists can achieve precise regiocontrol during electrophilic aromatic substitution. Today, this compound serves as a critical building block in the development of next-generation kinase inhibitors, most notably targeting the Extracellular Signal-Regulated Kinase 5 (ERK5) pathway in oncology[2],[3].

This whitepaper deconstructs the physicochemical properties, the mechanistic logic behind its regioselective synthesis, and the self-validating experimental protocols required to produce it at high purity.

Physicochemical & Structural Profiling

Understanding the baseline properties of this intermediate is essential for downstream processing, purification, and formulation into active pharmaceutical ingredients (APIs). The presence of the 4-methoxybenzoyl group introduces significant lipophilicity and hydrogen-bond accepting potential, which are critical for binding within kinase ATP pockets.

Table 1: Quantitative Physicochemical Properties

Property	Value
IUPAC Name	Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate
Molecular Formula	C₁₄H₁₃NO₄
Molecular Weight	259.26 g/mol
Appearance	Off-white to pale yellow crystalline solid
Hydrogen Bond Donors	1 (Pyrrole NH)
Hydrogen Bond Acceptors	4 (Ester C=O, Ester -O-, Ketone C=O, Methoxy -O-)
Topological Polar Surface Area	~68.4 Ų
Rotatable Bonds	4

Mechanistic Pathways: Regioselective Friedel-Crafts Acylation

The synthesis of this compound relies on the Friedel-Crafts acylation of methyl 1H-pyrrole-2-carboxylate. While unsubstituted pyrrole undergoes rapid, often indiscriminate electrophilic attack at the C2/C5 positions, the presence of the methyl carboxylate group at C2 fundamentally alters the ring's electronic landscape[4].

The Causality of Regioselectivity: The C2-ester exerts a strong electron-withdrawing effect (both −I and −M ), which heavily deactivates the adjacent C3 and the para-like C5 positions. The C4 position, being meta to the ester, experiences the least electron density depletion. When reacted with a bulky, highly reactive electrophile—such as the acylium ion generated from 4-methoxybenzoyl chloride and Aluminum Chloride ( AlCl3​ )—the attack is kinetically and thermodynamically directed to the C4 position[2].

Fig 1: Regioselective Friedel-Crafts acylation pathway favoring the C4-position.

Experimental Protocol: A Self-Validating Synthetic Workflow

To ensure high yields and eliminate isomeric impurities, the following protocol is designed as a self-validating system. Every step includes an in-process control (IPC) or visual cue to verify chemical causality.

Step 1: Acylium Ion Generation

• Action: In a flame-dried Schlenk flask under argon, dissolve 4-methoxybenzoyl chloride (1.1 eq) in anhydrous 1,2-dichloroethane (DCE). Cool the solution to 0 °C and add anhydrous AlCl3​ (1.2 eq) portion-wise.

• Causality: AlCl3​ is a hard Lewis acid that coordinates with the acyl chloride to generate the highly electrophilic acylium ion. The 0 °C temperature suppresses premature degradation of the complex.

• Validation Checkpoint: The reaction mixture will transition from colorless to a vibrant yellow/orange suspension, visually confirming the formation of the active Lewis acid-base complex.

Step 2: Regioselective Electrophilic Aromatic Substitution

• Action: Slowly add a solution of methyl 1H-pyrrole-2-carboxylate (1.0 eq) in DCE dropwise over 30 minutes. Allow the reaction to warm to room temperature and stir for 4 hours.

• Causality: Slow addition prevents thermal spikes that could override the electronic directing effects, thereby suppressing C5-acylated byproducts[4].

• Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 7:3). The starting material (higher Rf​ ) will be cleanly replaced by a new, more polar UV-active spot (lower Rf​ ) corresponding to the target ketone.

Step 3: Quenching and Phase Separation

• Action: Carefully pour the reaction mixture into a vigorously stirred beaker of crushed ice and 1M HCl.

• Causality: The ice absorbs the massive exothermic energy released during the hydrolysis of the aluminum complex. The addition of HCl is critical; it prevents the formation of insoluble, gelatinous aluminum hydroxide emulsions, ensuring a crisp separation between the aqueous and organic layers.

• Validation Checkpoint: The biphasic mixture should separate rapidly into a clear aqueous top layer and a pale yellow organic bottom layer.

Step 4: Organic Workup and Purification

• Action: Extract the aqueous layer with dichloromethane (DCM). Wash the combined organic phases with saturated aqueous NaHCO3​ , followed by brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via recrystallization from ethanol.

• Causality: The NaHCO3​ wash neutralizes residual HCl and extracts any unreacted 4-methoxybenzoic acid (formed from the hydrolysis of excess acyl chloride) into the aqueous phase. Recrystallization exploits the differential solubility of the target compound versus trace isomers.

• Validation Checkpoint: LC-MS analysis of the isolated crystals must reveal a dominant peak with m/z 260.1 [M+H]+ , confirming the molecular weight and purity of the product.

Pharmacological Relevance: ERK5 Kinase Inhibition

Beyond its utility as a chemical curiosity, methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is a foundational scaffold in modern oncology. It is specifically utilized in the synthesis of pyrrole-2-carboxamide derivatives, which act as potent, small-molecule inhibitors of ERK5 (MAPK7)[2],[3].

In drug development, the C2-methyl ester of this intermediate is typically hydrolyzed to a carboxylic acid and subsequently coupled with various amines to form a carboxamide. The 4-methoxybenzoyl moiety is retained because it provides critical hydrophobic interactions and hydrogen bonding within the ATP-binding pocket of the ERK5 kinase domain. Inhibiting ERK5 disrupts downstream transcription factors (like MEF2C and c-Myc), effectively halting tumor angiogenesis and cellular proliferation in targeted cancers.

Fig 2: ERK5 signaling cascade and targeted inhibition by pyrrole-2-carboxamides.

References

• [2] The Discovery of Small-Molecule Inhibitors of ERK5 for the Treatment of Cancer. Newcastle University. URL: [Link]

• [3] Design of Small-Molecule Inhibitors of Sulfatase 2 and ERK5. Newcastle University. URL: [Link]

• [1] ChemInform Abstract: Synthesis of Natural Products Containing the Pyrrolic Ring. ResearchGate. URL:[Link]

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• 4. Methyl pyrrole-2-carboxylate | 1193-62-0 | Benchchem [benchchem.com]

Mechanism of action of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate derivatives

An In-Depth Technical Guide to the Mechanism of Action of Substituted Pyrrole Derivatives: Focus on Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate Analogs

Executive Summary

The pyrrole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2] Its derivatives have been investigated for antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer properties.[1][3][4] This guide provides a detailed technical overview of the mechanisms of action for derivatives of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. While direct studies on this specific molecule are limited, extensive research on closely related pyrrole-2-carboxamide analogs has elucidated a primary and potent mechanism: the inhibition of Mycobacterial Membrane Protein Large 3 (MmpL3), a critical target for anti-tuberculosis drug development.[5][6] Furthermore, the versatility of the pyrrole scaffold allows its derivatives to engage other significant biological targets, including protein kinases and cholinesterases. This document will dissect these mechanisms, present the underlying structure-activity relationships, detail key experimental validation protocols, and provide a forward-looking perspective for researchers and drug development professionals.

Part 1: The Pyrrole-2-Carboxylate Scaffold: A Foundation for Diverse Bioactivity

The 1H-pyrrole-2-carboxylate framework is a versatile building block in drug discovery, enabling the synthesis of complex molecules that exhibit a wide range of biological effects.[4][7] The aromatic nature of the pyrrole ring allows it to participate in various chemical reactions, leading to a diversity of functionalized compounds.[2][4] The carbonyl group, in particular, is often a key moiety for establishing critical interactions with biological targets, playing a significant role in the observed activity.[4] This inherent chemical tractability has allowed researchers to develop pyrrole derivatives as inhibitors of enzymes, modulators of protein-protein interactions, and agents that target critical cellular pathways.

Part 2: Primary Mechanism of Action: Inhibition of MmpL3 in Mycobacterium tuberculosis

A significant body of research has identified pyrrole-2-carboxamides, close structural analogs of the topic compound, as potent inhibitors of MmpL3.[5][6] MmpL3 is an essential inner membrane transporter in Mycobacterium tuberculosis responsible for the export of mycolic acids, which are fundamental components of the mycobacterial cell wall. Inhibition of MmpL3 disrupts cell wall synthesis, leading to bacterial death, making it a prime target for novel anti-tuberculosis agents.

Molecular Binding and Structure-Activity Relationship (SAR)

Structure-guided design and subsequent docking studies have revealed a detailed binding hypothesis for these pyrrole derivatives within the MmpL3 transporter.[5]

• Core Interaction: The pyrrole-2-carboxamide scaffold fits into a specific pocket (S4 pocket) of the MmpL3 protein. Crucially, the hydrogen atoms on the pyrrole nitrogen and the carboxamide nitrogen are essential for activity, forming two key hydrogen bonds with the backbone of residues Asp645 and Tyr646.[5] Methylation of these positions leads to a dramatic loss of activity, confirming the importance of these hydrogen bond donors.[5]

• Substituent Effects (Position 4): The benzoyl group at the 4-position of the pyrrole ring, analogous to the 4-(4-methoxybenzoyl) group, occupies a separate pocket (S3 pocket). The nature of the substituents on this phenyl ring significantly modulates activity. Electron-withdrawing groups, such as fluoro or chloro, have been shown to enhance anti-TB activity.[5]

• Substituent Effects (Carboxamide): Bulky, lipophilic substituents attached to the carboxamide nitrogen, such as adamantyl or cyclohexyl groups, occupy a hydrophobic pocket (S5 pocket) and greatly improve potency.[5]

Caption: Proposed binding model of a pyrrole derivative within the MmpL3 protein.

Quantitative SAR Data

The following table summarizes the structure-activity relationship for MmpL3 inhibition, demonstrating the impact of substitutions on the minimum inhibitory concentration (MIC) against M. tuberculosis.

Compound Ref.	R1 (4-position substituent)	R2 (Amide substituent)	MIC (μg/mL)[5]
5	2,4-dichlorophenyl	cyclohexyl	0.25
12	2,4-dichlorophenyl (N-Me Pyrrole)	cyclohexyl	3.7
13	2,4-dichlorophenyl (N,N-diMe)	cyclohexyl	>32
17	2,4-difluorophenyl	2-adamantyl	<0.016
28	2-chloro-4-pyridyl	2-adamantyl	<0.016
32	2-fluoro-3-pyridyl	2-adamantyl	<0.016

Part 3: Experimental Validation of MmpL3 Inhibition

The definitive confirmation of MmpL3 as the target of these pyrrole derivatives comes from specific biochemical assays. The most direct method is a metabolic labeling assay that measures the biosynthesis of mycolic acids.[5][6]

Protocol: [¹⁴C] Acetate Metabolic Labeling Assay

This protocol provides a method to directly assess the impact of an inhibitor on mycolic acid transport.

• Culturing: Grow Mycobacterium (e.g., M. smegmatis or M. tuberculosis) to mid-log phase in an appropriate broth medium.

• Inhibitor Treatment: Aliquot the culture and treat with various concentrations of the test compound (e.g., a Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate derivative) or a vehicle control (DMSO). Incubate for a defined period (e.g., 4-6 hours).

• Radiolabeling: Add [¹⁴C]-labeled acetic acid to each culture. Acetic acid is a precursor for fatty acid synthesis, including mycolic acids. Incubate for another period (e.g., 2-4 hours) to allow for incorporation of the radiolabel.

• Lipid Extraction: Harvest the bacterial cells by centrifugation. Perform a saponification step followed by acidification and solvent extraction (e.g., with diethyl ether) to isolate fatty acid methyl esters (FAMEs) and mycolic acid methyl esters (MAMEs).

• Analysis: Spot the extracted lipids onto a silica thin-layer chromatography (TLC) plate. Develop the plate using an appropriate solvent system to separate the different lipid classes.

• Detection: Expose the TLC plate to a phosphor screen or X-ray film. The intensity of the radiolabeled spots corresponding to mycolic acids is quantified using a phosphorimager or densitometry.

• Interpretation: A dose-dependent decrease in the amount of [¹⁴C]-labeled mycolic acids in treated samples compared to the control indicates inhibition of the mycolic acid biosynthesis or transport pathway, validating MmpL3 as the likely target.

Caption: Experimental workflow for the mycolic acid metabolic labeling assay.

Part 4: Alternative Mechanisms of Action for Pyrrole Derivatives

The structural versatility of the pyrrole scaffold enables it to interact with a range of other important biological targets.

A. Protein Kinase Inhibition

Certain pyrrole derivatives have been synthesized as inhibitors of protein kinases, particularly receptor tyrosine kinases like EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are key targets in cancer therapy.[3][8]

• Mechanism: These compounds typically act as competitive inhibitors, binding to the ATP-binding pocket of the kinase domain. This prevents the phosphorylation of downstream substrates, thereby blocking signal transduction pathways that drive cell proliferation and angiogenesis.[3]

• Cellular Effects: Inhibition of these pathways can induce apoptosis (programmed cell death) in malignant cells.[3]

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• 8. New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation | MDPI [mdpi.com]

A Technical Guide to the Physicochemical Properties of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is a substituted pyrrole derivative, a class of heterocyclic compounds of significant interest in medicinal chemistry, materials science, and organic synthesis. The pyrrole scaffold is a core component of many natural products and pharmacologically active molecules. Understanding the fundamental physicochemical properties of its derivatives, such as molecular weight and exact mass, is a critical first step in any research and development endeavor. These parameters are essential for compound identification, purity assessment, stoichiometric calculations, and analytical method development. This guide provides a detailed examination of the molecular weight and exact mass of this specific compound, contextualized with insights into its experimental determination.

Section 1: Chemical Identity and Structure

The precise identity of a chemical compound is established by its structure and nomenclature. Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is composed of a central 1H-pyrrole ring, substituted at the 2-position with a methyl carboxylate group and at the 4-position with a 4-methoxybenzoyl group.

• Chemical Name: Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

• Molecular Formula: C₁₄H₁₃NO₄

The molecular formula is derived from its constituent parts: a pyrrole ring (C₄H₃N), a methyl carboxylate group (COOCH₃), and a 4-methoxybenzoyl group (C(O)C₆H₄OCH₃).

Section 2: Molecular Weight and Exact Mass

While often used interchangeably in general discussion, molecular weight and exact mass are distinct and crucial parameters in chemistry and mass spectrometry.

2.1 Molecular Weight (Average Molar Mass)

Molecular weight represents the weighted average mass of a molecule's constituent atoms based on their natural isotopic abundance. It is a fundamental property used for converting between mass and moles, essential for preparing solutions of known concentrations and for stoichiometric calculations in chemical reactions.

The molecular weight of C₁₄H₁₃NO₄ is calculated as 259.26 g/mol .

Table 1: Calculation of Molecular Weight

Element	Count	Atomic Weight ( g/mol )	Total Weight ( g/mol )
Carbon (C)	14	12.011	168.154
Hydrogen (H)	13	1.008	13.104
Nitrogen (N)	1	14.007	14.007
Oxygen (O)	4	15.999	63.996

| Total | | | 259.261 |

2.2 Exact Mass (Monoisotopic Mass)

Exact mass is the calculated mass of a molecule containing only the most abundant isotope of each element (e.g., ¹²C, ¹H, ¹⁴N, and ¹⁶O). This value is of paramount importance in high-resolution mass spectrometry (HRMS), as it allows for the unambiguous determination of a molecule's elemental formula.[1][2]

The exact mass of C₁₄H₁₃NO₄ is calculated as 259.08446 Da .

Table 2: Calculation of Exact Mass

Element	Isotope	Count	Isotopic Mass (Da)	Total Mass (Da)
Carbon	¹²C	14	12.00000	168.00000
Hydrogen	¹H	13	1.00783	13.10179
Nitrogen	¹⁴N	1	14.00307	14.00307
Oxygen	¹⁶O	4	15.99491	63.97964

| Total | | | | 259.08450 |

Section 3: Experimental Determination and Validation

The definitive confirmation of a compound's elemental composition is achieved through High-Resolution Mass Spectrometry (HRMS). This technique measures the mass-to-charge ratio (m/z) of an ion with extremely high precision, typically to within 5 parts per million (ppm) of the theoretical value.[1][3]

The workflow for HRMS analysis involves several key stages: sample introduction, ionization, mass analysis, and detection. For a compound like Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, a gentle ionization technique such as Electrospray Ionization (ESI) is commonly employed to generate the molecular ion with minimal fragmentation.

Caption: Experimental workflow for elemental composition validation using HRMS.

The power of HRMS lies in its ability to distinguish between molecules with the same nominal mass but different elemental formulas. For C₁₄H₁₃NO₄, the measured exact mass would be compared to the calculated value of 259.0845 Da. A match within a narrow tolerance (e.g., ±0.001 Da) provides high confidence in the assigned molecular formula.

Section 4: Synthesis and Broader Context

The synthesis of substituted pyrroles like Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate often involves well-established organic chemistry reactions. One of the most classic methods for forming the pyrrole ring is the Paal-Knorr synthesis, which involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia.[4][5][6] The specific functional groups on the target molecule would be introduced either on the precursor materials or through subsequent modification of the pyrrole ring. The development of novel synthetic routes remains an active area of research, aiming for higher yields, milder reaction conditions, and greater functional group tolerance.

Conclusion

The accurate determination of molecular weight (259.26 g/mol ) and exact mass (259.0845 Da) for Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is foundational for its use in scientific research. While molecular weight is essential for routine laboratory preparations, the exact mass, confirmed by high-resolution mass spectrometry, provides irrefutable evidence of the compound's elemental composition. These two values serve as the primary identifiers for this molecule, enabling researchers to proceed with confidence in studies ranging from reaction optimization to biological evaluation.

References

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

• Priyadarshini, P., & Sastry, G. N. (2015). Mechanism of the Paal-Knorr Reaction : The Importance of Water Mediated Hemialcohol Pathway.

• Wikipedia. (2023). Paal–Knorr synthesis. Retrieved from [Link]

• SynArchive. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

• Naraoka, H., et al. (2019).

• Fiveable. (2025). High-Resolution Mass Spectrometry. Retrieved from [Link]

• The Royal Society of Chemistry. (1968). The Application of High Resolution Mass Spectroscopy to Organic Chemistry. Quarterly Reviews, Chemical Society.

• UCLA Chemistry. (n.d.). Illustrated Glossary of Organic Chemistry - High-resolution mass spectrometry. Retrieved from [Link]

• ACS Publications. (2023). High-Resolution Mass Spectrometry for Beginners: A Laboratory Experiment for Organic Chemistry Students.

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• 6. synarchive.com [synarchive.com]

An In-Depth Technical Guide to the In Vitro Biological Activity of Pyrrole-Based Compounds: A Focus on Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate Analogues

Introduction

The pyrrole ring is a fundamental five-membered aromatic heterocycle that serves as a cornerstone in medicinal chemistry.[1][2] This scaffold is prevalent in a multitude of biologically active compounds, both natural and synthetic, and is a key component in several approved drugs. Pyrrole derivatives have garnered significant attention in drug discovery due to their broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiseptic properties. Their therapeutic potential often stems from their ability to interact with various biological targets, such as protein kinases, microtubules, and microbial enzymes.[3][4][5]

This guide provides a comprehensive technical overview of the methodologies used to evaluate the in vitro biological activity of novel pyrrole derivatives, with a conceptual focus on compounds structurally related to Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. As a Senior Application Scientist, the following sections are designed to not only present protocols but also to provide the rationale behind experimental choices, ensuring a robust and logical approach to the preclinical evaluation of this promising class of molecules.

Part 1: Evaluation of Anticancer Activity

The anticancer potential of pyrrole derivatives is a major area of investigation.[3] These compounds have been shown to exert their effects through various mechanisms, including the inhibition of signaling pathways crucial for cancer cell proliferation and survival, induction of apoptosis, and disruption of the cell cycle.[1][3][6] Therefore, a thorough in vitro evaluation is essential to characterize the anticancer profile of a novel pyrrole-based compound.

Cytotoxicity Screening: The First Step

The initial assessment of any potential anticancer agent is to determine its cytotoxicity against a panel of human cancer cell lines.[7] This provides a broad overview of the compound's potency and selectivity.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[1][8]

Materials:

• Human cancer cell lines (e.g., MCF-7 (breast), LoVo (colon), SK-OV-3 (ovary), A549 (lung), HeLa (cervical))[1][6][9]

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[1]

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[1]

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., from 0.1 to 100 µM) in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours.[6]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.[10][11]

Data Presentation: Cytotoxicity of Representative Pyrrole Derivatives

Compound/Derivative	Cancer Cell Line	Assay	IC50 (µM)
Pyrrole Derivative d1	HeLa (Cervical)	-	140.6
Pyrrole Derivative d3	HeLa (Cervical)	-	366.4
ARAP 28	MCF-7 (Breast)	-	0.06
4a-7	MGC80-3	-	8.5
4a-7	HCT-116	-	20.0

This table presents a compilation of data from various studies on different pyrrole derivatives to illustrate the range of potencies observed.[4][6][10]

Mechanistic Studies: Unraveling the Mode of Action

Once a compound demonstrates significant cytotoxicity, the next logical step is to investigate its mechanism of action.[3] Key areas to explore include its effect on the cell cycle and its ability to induce apoptosis.

Experimental Protocol: Cell Cycle Analysis by Flow Cytometry

This protocol determines the distribution of cells in the different phases of the cell cycle (G1, S, and G2/M).[1]

Materials:

• Cancer cell line of interest

• Test compound

• PBS

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells and treat with the test compound at its IC50 concentration for 24-48 hours.

• Cell Harvesting and Fixation: Harvest the cells and wash with PBS. Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing to fix the cells. Store at -20°C overnight.[1]

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in PI staining solution and incubate for 30 minutes in the dark.[1]

• Data Acquisition: Analyze the cell cycle distribution using a flow cytometer.

Expected Outcome: An accumulation of cells in a specific phase of the cell cycle (e.g., G1, S, or G2/M) would suggest that the compound interferes with cell cycle progression at that checkpoint.[6]

Visualization: Experimental Workflow for Anticancer Evaluation

Caption: Workflow for in vitro anticancer evaluation of novel pyrrole derivatives.

Part 2: Evaluation of Antimicrobial Activity

The pyrrole scaffold is also a key feature in several natural and synthetic antimicrobial agents.[2][12] Therefore, assessing the antimicrobial potential of new pyrrole derivatives is a critical aspect of their biological characterization.

Determining Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[13][14] This is a fundamental measure of a compound's antimicrobial potency.

Experimental Protocol: Broth Microdilution Method

This is a widely used method for determining the MIC of a compound against bacteria.[13][15]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)[13]

• Test compound

• 96-well sterile microplates

• Spectrophotometer or microplate reader

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Make serial two-fold dilutions of the compound in MHB in a 96-well plate.

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add the bacterial inoculum to each well containing the compound dilutions. Include a positive control (bacteria without compound) and a negative control (broth without bacteria).

• Incubation: Incubate the plate at 37°C for 16-20 hours.[15]

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the bacteria is observed.[15] This can be determined visually or by measuring the optical density at 600 nm.

Visualization: Workflow for Antimicrobial Susceptibility Testing

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Data Presentation: Antimicrobial Activity of Pyrrole Derivatives

Compound/Derivative	Microorganism	MIC (µg/mL)
ENBHEDPC	Mycobacterium tuberculosis H37Rv	0.7
Hydroxyisopropyl pyridazine pyrrolamide	Escherichia coli	1

This table provides examples of the antimicrobial activity of specific pyrrole derivatives against different microorganisms.[12]

Conclusion

The pyrrole scaffold represents a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of promising biological activities. A systematic in vitro evaluation, as outlined in this guide, is paramount for the initial characterization of novel pyrrole-based compounds like Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate and its analogues. By employing a logical and stepwise approach, from initial cytotoxicity and antimicrobial screening to more in-depth mechanistic studies, researchers can effectively identify and advance lead candidates for further preclinical and clinical development. The protocols and insights provided herein serve as a robust framework for drug development professionals to unlock the full therapeutic potential of this versatile class of molecules.

References

• World Health Organization. (n.d.). In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models - PMC.
• PubMed. (n.d.). Anticancer Properties of Newly Synthesized Pyrrole Derivatives as Potential Tyrosine Kinase Inhibitors.
• Mateev, E. (2022). (PDF) Pyrrole as an Important Scaffold of Anticancer Drugs: Recent Advances. ResearchGate.
• ACS Publications. (2014). New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity As Anticancer Agents Including Hedgehog-Dependent Cancer. Journal of Medicinal Chemistry.
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• MDPI. (2026). Broad-Spectrum Anti-Infective Activity of Natural Compounds Pyrrolomycins, Marinopyrroles, and Their Analogs.
• (n.d.). Synthesis and Anti-tumor Activity of 4-(Methoxyl thienyl)-3- (substituted benzoyl)pyrroles.
• National Institutes of Health. (n.d.). Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis.
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• PubMed. (1993). Discovery and synthesis of methyl 2,5-dimethyl-4-[2- (phenylmethyl)benzoyl]-1H-pyrrole-3-carboxylate (FPL 64176) and analogues: the first examples of a new class of calcium channel activator.
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An In-depth Technical Guide to Elucidating the Pharmacokinetic Profile of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate in Drug Discovery

Foreword: Charting the Course for a Novel Pyrrole Derivative

In the landscape of drug discovery, the journey of a promising molecule from a hit to a clinical candidate is contingent upon a thorough understanding of its interaction with a biological system. While methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, a compound with a pyrrole core, presents a structure of interest, a comprehensive review of publicly accessible scientific literature reveals a notable absence of specific pharmacokinetic data. This guide, therefore, is constructed not as a retrospective analysis but as a prospective roadmap for the drug development professional. It aims to provide the foundational principles and actionable protocols to thoroughly characterize the absorption, distribution, metabolism, and excretion (ADME) of this novel chemical entity.

The strategic imperative in early drug development is to proactively identify and mitigate pharmacokinetic liabilities. A molecule's efficacy and safety are intrinsically linked to its ADME profile. Poor absorption, unfavorable distribution, rapid metabolism, or inefficient excretion can terminate the development of an otherwise potent compound. This document will leverage established methodologies and insights from structurally related compounds to provide a robust framework for the pharmacokinetic evaluation of methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate.

Structural Considerations and Potential Metabolic Liabilities

The chemical structure of methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate offers initial clues to its potential pharmacokinetic behavior. The molecule possesses several functional groups that are susceptible to metabolic enzymes:

• Methyl Ester: This group is a potential site for hydrolysis by esterases, which are ubiquitous in the blood, liver, and other tissues. This metabolic transformation would result in the formation of a carboxylic acid, significantly altering the compound's polarity and clearance pathway.

• Methoxybenzoyl Moiety: The methoxy group can undergo O-demethylation, primarily mediated by cytochrome P450 enzymes (CYPs) in the liver. The resulting phenolic metabolite may then be a substrate for conjugation reactions. The benzoyl ketone could be subject to reduction.

• Pyrrole Ring: While generally more stable than some other heterocyclic rings, the pyrrole nitrogen and carbon atoms can be sites of oxidation.

Insights from related structures, such as 4-substituted methoxybenzoyl-aryl-thiazoles, suggest that ketone reduction and demethylation are common metabolic pathways for compounds with a methoxybenzoyl group.[1] Therefore, a primary objective of the metabolic investigation will be to identify and quantify these potential metabolites.

In Vitro Pharmacokinetic Profiling: The First Pass

In vitro assays are the cornerstone of early ADME assessment, offering a high-throughput and cost-effective means to predict in vivo performance.

Metabolic Stability Assessment

The initial step is to determine the compound's susceptibility to metabolic degradation. This is typically assessed using liver microsomes or hepatocytes from various species (e.g., mouse, rat, dog, human) to identify interspecies differences.[1]

Experimental Protocol: Microsomal Stability Assay

• Preparation:

  • Prepare a stock solution of methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate in a suitable organic solvent (e.g., DMSO).

  • Thaw pooled liver microsomes (e.g., human, rat) on ice.

  • Prepare a NADPH-regenerating system solution.

• Incubation:

  • In a 96-well plate, combine the microsomal suspension, phosphate buffer, and the test compound (final concentration typically 1 µM).

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the reaction by adding the pre-warmed NADPH-regenerating system.

• Time Points and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis by LC-MS/MS (Liquid Chromatography with tandem mass spectrometry).

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) as 0.693/k.

Data Presentation: Predicted Metabolic Stability

Species	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Mouse	Experimental Data	Calculated Data
Rat	Experimental Data	Calculated Data
Dog	Experimental Data	Calculated Data
Human	Experimental Data	Calculated Data

Visualization: Microsomal Stability Workflow

Caption: Workflow for the in vitro microsomal stability assay.

Cytochrome P450 Inhibition

It is crucial to assess whether the compound inhibits major CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4), as this can lead to drug-drug interactions.

Plasma Protein Binding

The extent of binding to plasma proteins influences the unbound fraction of the drug, which is available to exert its pharmacological effect and be cleared. Rapid equilibrium dialysis is a common method for this assessment.

In Vivo Pharmacokinetic Studies: The Whole Picture

Following promising in vitro data, in vivo studies in animal models (typically rodents) are conducted to understand the compound's behavior in a complete biological system.

Experimental Protocol: Rodent Pharmacokinetic Study (Oral and Intravenous Administration)

• Animal Acclimation and Dosing:

  • Acclimate male Sprague-Dawley rats for at least 3 days.

  • Fast animals overnight before dosing.

  • Administer the compound via oral gavage (e.g., in a suspension with a suitable vehicle) and intravenously via the tail vein (in a solubilizing vehicle).

• Blood Sampling:

  • Collect blood samples (e.g., via tail vein or saphenous vein) at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours post-dose).

  • Collect blood into tubes containing an anticoagulant (e.g., K2EDTA).

• Plasma Preparation:

  • Centrifuge the blood samples to separate plasma.

  • Store plasma samples at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate in plasma.

  • Precipitate plasma proteins with acetonitrile containing an internal standard.

  • Analyze the supernatant by LC-MS/MS.

• Pharmacokinetic Parameter Calculation:

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key pharmacokinetic parameters from the plasma concentration-time data.

Data Presentation: Key Pharmacokinetic Parameters

Parameter	Intravenous (IV)	Oral (PO)
Dose (mg/kg)	Value	Value
Cmax (ng/mL)	Calculated	Calculated
Tmax (h)	N/A	Calculated
AUC(0-t) (ngh/mL)	Calculated	Calculated
AUC(0-inf) (ngh/mL)	Calculated	Calculated
t½ (h)	Calculated	Calculated
Clearance (CL) (mL/h/kg)	Calculated	N/A
Volume of Distribution (Vd) (L/kg)	Calculated	N/A
Bioavailability (F%)	N/A	Calculated

Visualization: In Vivo Pharmacokinetic Study Workflow

Caption: Workflow for an in vivo rodent pharmacokinetic study.

Metabolite Identification and Characterization

Identifying the major metabolites is critical for understanding the clearance mechanisms and assessing the potential for pharmacologically active or toxic byproducts. In vitro samples from the microsomal stability assay and in vivo plasma and urine samples can be used for this purpose. High-resolution mass spectrometry is a powerful tool for elucidating the structures of unknown metabolites.

Conclusion: Building a Comprehensive Pharmacokinetic Profile

The successful progression of methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate in the drug discovery pipeline hinges on a meticulous and systematic evaluation of its pharmacokinetic properties. By employing the in vitro and in vivo methodologies outlined in this guide, researchers can build a comprehensive ADME profile. This data-driven approach will enable informed decision-making, facilitate the optimization of drug-like properties, and ultimately increase the probability of developing a safe and effective therapeutic agent. The principles and protocols detailed herein provide a robust framework for navigating the critical path of preclinical pharmacokinetic assessment.

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A Technical Guide to the Preliminary Toxicity Screening of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

Abstract

This technical guide provides a comprehensive framework for conducting the preliminary toxicity screening of the novel compound, Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. Designed for researchers, scientists, and drug development professionals, this document outlines a tiered, multi-faceted approach, beginning with in silico predictions and progressing to targeted in vitro assays. The methodologies described are grounded in established toxicological principles and are designed to generate a robust preliminary safety profile, enabling early, data-driven decisions in the drug discovery pipeline. Protocols for cytotoxicity, genotoxicity, and organ-specific toxicity are detailed, supported by insights into the potential metabolic liabilities of the pyrrole and methoxybenzoyl moieties. The causality behind experimental choices, the inclusion of self-validating controls, and the integration of data for a holistic risk assessment are emphasized throughout.

Introduction and Strategic Overview

The journey of a novel chemical entity from discovery to clinical application is fraught with challenges, with a significant rate of attrition due to unforeseen toxicity. Early and robust toxicological assessment is therefore not merely a regulatory hurdle but a cornerstone of efficient and ethical drug development.[1] This guide focuses on Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, a compound of interest due to the prevalence of the pyrrole scaffold in a wide range of clinically significant therapeutics, including anticancer, anti-inflammatory, and antimicrobial agents.[2][3]

Our strategy employs a tiered approach that prioritizes computational and cell-based assays to minimize cost, reduce reliance on animal testing, and facilitate high-throughput screening.[4][5][6] This "fail fast, fail early" philosophy allows for the rapid identification of compounds with unfavorable safety profiles, conserving resources for the most promising candidates.[1]

The screening funnel begins with in silico modeling to predict potential liabilities based on the compound's chemical structure.[7][8] This is followed by a battery of in vitro assays to assess general cytotoxicity, genotoxicity, and potential organ-specific toxicities, with a focus on hepatotoxicity, a common cause of drug-induced liver injury.

Caption: Conceptual workflow of the MTT cytotoxicity assay.

Protocol:

• Cell Culture: Seed a panel of human cell lines (e.g., HepG2 - human liver carcinoma, HEK293 - human embryonic kidney) into 96-well plates at an optimal density (e.g., 10,000 cells/well) and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate in DMSO. Create a serial dilution series in cell culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM.

• Cell Treatment: Replace the medium in the cell plates with the medium containing the various compound concentrations. Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 24 to 72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add MTT solution (e.g., 0.5 mg/mL final concentration) to each well and incubate for 3-4 hours.

• Solubilization: Remove the MTT solution and add DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth). [1] Hypothetical Data Presentation:

Cell Line	Tissue of Origin	IC₅₀ (µM) after 48h
HepG2	Human Liver	25.4
HEK293	Human Kidney	48.1
A549	Human Lung	32.9
Doxorubicin	(Positive Control)	0.8

Genotoxicity Assessment

Principle: Genotoxicity assays are crucial for identifying compounds that can cause genetic damage, a potential precursor to cancer. [5]A standard preliminary screen includes a bacterial reverse mutation assay (Ames test) and an in vitro micronucleus assay.

A. Bacterial Reverse Mutation Assay (Ames Test)

• Protocol: This assay uses several strains of Salmonella typhimurium with mutations in the histidine synthesis operon. The test compound is incubated with the bacteria. If the compound is a mutagen, it will cause reverse mutations, allowing the bacteria to grow on a histidine-deficient medium. The assay should be run both with and without metabolic activation (using a rat liver S9 fraction) to detect pro-mutagens.

• Interpretation: A positive result is indicated by a significant, dose-dependent increase in the number of revertant colonies compared to the negative control.

B. In Vitro Micronucleus Assay

• Protocol: Human-derived cells (e.g., TK6 or HepG2) are treated with the test compound. After treatment, the cells are assessed for the presence of micronuclei, which are small nuclei that form around chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.

• Interpretation: A significant increase in the frequency of micronucleated cells indicates clastogenic (chromosome-breaking) or aneugenic (chromosome loss) potential.

Organ-Specific Toxicity: Hepatotoxicity

Principle: As the primary site of drug metabolism, the liver is particularly susceptible to toxicity. The human liver cell line HepG2 is a widely used model for screening potential hepatotoxins.

Protocol:

• Cell Culture: Culture HepG2 cells as described for the MTT assay.

• Treatment: Expose cells to a range of concentrations of the test compound, typically centered around the IC₅₀ value obtained from the general cytotoxicity screen.

• Endpoint Measurement: After 24-48 hours, assess liver-specific toxicity endpoints:

  • ALT/AST Release: Measure the activity of alanine aminotransferase (ALT) and aspartate aminotransferase (AST) in the culture medium. Leakage of these enzymes from cells is a classic marker of liver damage.

  • Glutathione (GSH) Depletion: Measure intracellular GSH levels. Depletion of this key antioxidant suggests the formation of reactive oxygen species or electrophilic metabolites.

Hypothetical Data Presentation:

Concentration (µM)	% Increase in ALT Release	% Depletion of GSH
0 (Vehicle)	0%	0%
5	8%	12%
15 (sub-IC₅₀)	25%	35%
30 ( >IC₅₀)	85%	70%

Mechanistic Insight: Potential Metabolic Activation

Based on established metabolic pathways for pyrrole-containing compounds, a key area of investigation is the potential for metabolic activation to reactive species. [9][10][11]

Caption: Potential metabolic activation pathway of the pyrrole moiety.

This hypothesized pathway suggests that the compound could be oxidized at the C2-C3 or C4-C5 double bond of the pyrrole ring, forming an unstable and electrophilic epoxide. This reactive intermediate can then be detoxified (e.g., by conjugation with glutathione) or it can form covalent adducts with cellular nucleophiles like proteins and DNA, leading to toxicity. The observed depletion of GSH in the in vitro hepatotoxicity assay would provide experimental support for this mechanism.

Integrated Risk Assessment and Decision-Making

The final step is to synthesize the data from all assays to form a preliminary risk assessment.

• Low Risk Profile:

  • In silico: No significant alerts.

  • Cytotoxicity: IC₅₀ > 30 µM in all cell lines.

  • Genotoxicity: Negative in both Ames and micronucleus assays.

  • Hepatotoxicity: No significant ALT/AST release or GSH depletion below the cytotoxic concentration.

  • Decision: Proceed with further development.

• Moderate Risk Profile:

  • In silico: Some alerts that are not confirmed in vitro.

  • Cytotoxicity: IC₅₀ between 1-30 µM.

  • Hepatotoxicity: Moderate enzyme leakage or GSH depletion near the IC₅₀.

  • Decision: Proceed with caution. Consider structural modifications to mitigate liabilities. Further mechanistic studies are warranted.

• High Risk Profile:

  • Genotoxicity: Positive in either the Ames or micronucleus assay.

  • Cytotoxicity: Potent cytotoxicity (IC₅₀ < 1 µM) across multiple cell lines.

  • Hepatotoxicity: Strong evidence of liver cell damage at sub-cytotoxic concentrations.

  • Decision: No-Go. Terminate development or return to lead optimization to design out the toxicophores.

Conclusion

This guide presents a logical and scientifically rigorous workflow for the initial toxicity screening of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. By integrating predictive in silico methods with a targeted panel of in vitro assays, researchers can build a robust preliminary safety profile. This data is essential for making informed go/no-go decisions early in the drug discovery process, ultimately improving the efficiency and success rate of developing new therapeutics. The key is not just to generate data, but to understand the mechanistic basis of any observed toxicity, which provides a rational path for any future compound optimization.

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

Introduction

Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is a key heterocyclic compound with significant potential in medicinal chemistry and materials science. The 4-acylpyrrole-2-carboxylate scaffold is a prevalent motif in various biologically active molecules and serves as a versatile intermediate for the synthesis of more complex chemical entities. This document provides a comprehensive, step-by-step protocol for the synthesis of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, designed for researchers, scientists, and professionals in drug development. The protocol is grounded in established chemical principles, primarily the Friedel-Crafts acylation, and offers in-depth explanations for the experimental choices to ensure both reproducibility and a thorough understanding of the underlying chemistry.

Reaction Principle: Electrophilic Aromatic Substitution

The synthesis of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is achieved through a Friedel-Crafts acylation reaction. This classic and robust method involves the electrophilic substitution of a hydrogen atom on the pyrrole ring with an acyl group.[1] In this specific application, the electron-rich pyrrole ring of Methyl 1H-pyrrole-2-carboxylate acts as the nucleophile, attacking an acylium ion generated in situ from 4-methoxybenzoyl chloride and a Lewis acid catalyst, typically aluminum chloride (AlCl₃).

The regioselectivity of the acylation is a critical aspect of this synthesis. The ester group at the 2-position of the pyrrole ring is an electron-withdrawing group, which deactivates the adjacent 3- and 5-positions towards electrophilic attack. Consequently, the electrophilic acylium ion preferentially attacks the 4-position, leading to the desired product with high selectivity. The choice of a strong Lewis acid like AlCl₃ is crucial for activating the acyl chloride and driving the reaction to completion.

An alternative and efficient method for the synthesis of 4-acylpyrrole-2-carboxylic esters involves a phosphoric acid-catalyzed mixed anhydride system, which has been reported to provide excellent yields.[2] This approach avoids the use of strong Lewis acids like tin tetrachloride (SnCl₄) and can be a valuable alternative.[2] For the purpose of this protocol, we will focus on the more traditional and widely accessible Friedel-Crafts acylation using aluminum chloride.

Experimental Workflow Diagram

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Application Notes and Protocols for the Use of Novel Pyrrole-2-Carboxylate Derivatives in Cell Culture

A Guide to Determining the Solubility and Optimal Handling of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate and Related Compounds in DMSO for Cellular Assays

Introduction: Navigating the Challenges of Novel Compound Characterization

The exploration of novel small molecules, such as Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, presents a significant opportunity in drug discovery and chemical biology. Pyrrole derivatives, in particular, are a class of heterocyclic compounds that have demonstrated a wide range of biological activities, including anticancer properties.[1] However, the successful application of these compounds in cell-based assays is critically dependent on their proper handling and, most importantly, their solubility.

A significant challenge in working with novel or sparsely documented compounds is the lack of readily available physicochemical data. For instance, while the CAS number for the closely related METHYL 4-BENZOYL-1H-PYRROLE-2-CARBOXYLATE is 34628-36-9, the precise CAS number and validated solubility data for its 4-methoxybenzoyl counterpart remain elusive in public databases.[2][3][4] This guide, therefore, provides a comprehensive framework for researchers to empirically determine the solubility of such novel compounds in dimethyl sulfoxide (DMSO), prepare stable stock solutions, and design robust cell culture experiments.

The protocols outlined herein are designed to be self-validating, empowering researchers to generate reliable and reproducible data with their specific pyrrole-2-carboxylate derivatives.

Part 1: Understanding the Compound and Solvent

Physicochemical Properties of Pyrrole-2-Carboxylate Derivatives

Pyrrole-containing compounds are prevalent in numerous biologically active molecules. The specific functional groups attached to the pyrrole ring significantly influence its physicochemical properties, including solubility. The presence of a benzoyl group, as in the case of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, suggests a molecule with considerable aromatic character and potential for low aqueous solubility. The methoxy group may slightly modulate this property.

Dimethyl Sulfoxide (DMSO) as a Vehicle for Cell Culture

DMSO is a powerful, polar aprotic solvent widely used in cell culture to dissolve hydrophobic compounds.[5][6] Its ability to solubilize a broad range of molecules makes it an indispensable tool in drug discovery research. However, it is crucial to acknowledge that DMSO itself can exert biological effects and exhibit cytotoxicity at higher concentrations.[5][6] Therefore, minimizing the final DMSO concentration in cell culture media is paramount.

Table 1: Recommended Final DMSO Concentrations in Cell Culture

Cell Type	Recommended Maximum DMSO Concentration (v/v)	Rationale
Most immortalized cell lines	≤ 0.5%	Generally well-tolerated, minimizing off-target effects.[5]
Primary cells and sensitive cell lines	≤ 0.1%	These cells are often more susceptible to DMSO-induced stress and toxicity.
High-throughput screening (HTS)	0.1% - 1.0%	A balance between compound solubility and minimizing solvent effects across many compounds.

Part 2: Experimental Determination of Solubility and Stock Solution Preparation

This section provides a step-by-step protocol to empirically determine the solubility of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate or a similar novel compound in DMSO.

Workflow for Solubility Assessment and Stock Solution Preparation

Caption: Serial dilution strategy for preparing working solutions.

Protocol for Dosing Cells

• Prepare Intermediate DMSO Dilutions: From your high-concentration stock, prepare a series of intermediate dilutions in 100% DMSO.

• Prepare Final Working Solutions: Just before treating your cells, dilute the intermediate DMSO stocks into pre-warmed cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration remains consistent across all treatments and is below the cytotoxic threshold for your cell line.

• Include Vehicle Control: Always include a vehicle control group in your experiments. This group should be treated with the same final concentration of DMSO as the compound-treated groups.

• Observe for Precipitation: After adding the compound to the medium, visually inspect for any signs of precipitation. If precipitation occurs, you may need to lower the final concentration or optimize the dilution strategy.

Assessing Cytotoxicity of Novel Compounds

It is essential to determine the cytotoxic profile of any new compound. The cytotoxicity of pyrrole derivatives can vary significantly based on their substitutions. [1][2]A standard cytotoxicity assay, such as an MTT, XTT, or CellTiter-Glo® assay, should be performed to determine the concentration range at which the compound does not adversely affect cell viability.

Table 2: Example of a Cytotoxicity Assay Setup

Well	Compound Concentration	Final DMSO Concentration
1-3	100 µM	0.5%
4-6	50 µM	0.5%
7-9	25 µM	0.5%
10-12	12.5 µM	0.5%
13-15	6.25 µM	0.5%
16-18	0 µM (Vehicle Control)	0.5%
19-21	Untreated Control	0%

Conclusion

The successful use of novel compounds like Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate in cell-based assays hinges on a systematic and empirical approach to determining their solubility and handling characteristics. By following the detailed protocols and workflows outlined in these application notes, researchers can confidently prepare stable stock solutions, design robust experiments with appropriate controls, and generate high-quality, reproducible data. This methodical approach is fundamental to advancing our understanding of the biological activities of new chemical entities in the quest for novel therapeutics.

References

• Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. Journal of Medicinal Chemistry. [Link]

• Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Nikon. [Link]

• New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation. MDPI. [Link]

• Dimethyl Sulfoxide Damages Mitochondrial Integrity and Membrane Potential in Cultured Astrocytes. PLOS ONE. [Link]

• Synthesis, Cytotoxicity and Antiproliferative Effect of New Pyrrole Hydrazones. PMC. [Link]

• Methyl 4-methylpyrrole-2-carboxylate | C7H9NO2. PubChem. [Link]

• METHYL 4-BENZOYL-1H-PYRROLE-2-CARBOXYLATE — Chemical Substance Information. NextSDS. [Link]

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• 5. Page loading... [guidechem.com]
• 6. nextsds.com [nextsds.com]

Application Notes: Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate as a Versatile Precursor in Modern Drug Design

Abstract: The pyrrole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and FDA-approved drugs.[1][2] Its unique electronic and structural properties allow for diverse functionalization, enabling the fine-tuning of pharmacological activity. This guide focuses on Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate , a highly versatile synthetic precursor for the development of novel therapeutics. We will explore its strategic importance, synthetic accessibility, and provide detailed, field-proven protocols for its derivatization into libraries of potential drug candidates. The methodologies are presented with an emphasis on the causal logic behind experimental choices, empowering researchers to adapt and innovate in their drug discovery programs.

Physicochemical Properties and Strategic Importance

Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is a trifunctionalized building block offering multiple avenues for chemical modification. Its value lies in the orthogonal reactivity of its key functional groups: a methyl ester, an aromatic ketone, and a reactive pyrrole N-H.

Property	Value	Reference / Note
IUPAC Name	Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate	-
Molecular Formula	C₁₄H₁₃NO₄	Calculated
Molecular Weight	259.26 g/mol	Calculated
CAS Number	Not available	A related amide has CAS 439112-00-2[3]. The parent, Methyl 4-benzoyl-1H-pyrrole-2-carboxylate, is CAS 34628-36-9.[2][4]
Appearance	Expected to be a light yellow to off-white solid	Based on similar compounds.[5]

Strategic Analysis of Reactive Sites

The precursor's design allows for selective and sequential modification at three primary sites, making it an ideal starting point for library synthesis and structure-activity relationship (SAR) studies.

Caption: Key reactive sites on the precursor molecule.

• Site A (Pyrrole N-H): Alkylation or acylation at this position is a common strategy to modulate lipophilicity and solubility, which are critical ADME properties.[6] Furthermore, removing the N-H hydrogen bond donor capability can drastically alter binding modes, for instance, in kinase hinge-binding motifs.

• Site B (Methyl Ester): This group is readily hydrolyzed to a carboxylic acid, a crucial intermediate for forming amide bonds with various amines via standard coupling chemistry.[7][8] The resulting amides can introduce new interaction points with biological targets.

• Site C (Benzoyl Ketone): The ketone can be reduced to a secondary alcohol, introducing a new chiral center and a hydrogen bond donor. Alternatively, it can undergo reductive amination to introduce a basic nitrogen center, which can be pivotal for improving solubility or forming salt bridges with acidic residues in a protein active site.

Synthetic Accessibility

The target precursor can be efficiently synthesized using the Van Leusen Pyrrole Synthesis , a robust method for constructing 3,4-disubstituted pyrroles.[9][10] The reaction involves a base-mediated cycloaddition between an α,β-unsaturated ketone (a chalcone derivative) and tosylmethyl isocyanide (TosMIC).[11][12]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. METHYL 4-BENZOYL-1H-PYRROLE-2-CARBOXYLATE - Safety Data Sheet [chemicalbook.com]
• 3. 439112-00-2|4-(4-Methoxybenzoyl)-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide|BLDPharm [bldpharm.com]
• 4. nextsds.com [nextsds.com]
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• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Van Leusen Reaction [organic-chemistry.org]
• 12. Van Leusen reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Synthesis of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

Introduction: The Significance of Substituted Pyrroles

The pyrrole nucleus is a privileged scaffold in medicinal chemistry and materials science. Its unique electronic properties and ability to participate in hydrogen bonding make it a cornerstone in the design of a vast array of biologically active molecules and functional materials. Specifically, 4-aroyl-1H-pyrrole-2-carboxylates, such as Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, are key intermediates in the synthesis of numerous pharmaceuticals, including anti-inflammatory agents, kinase inhibitors, and anti-cancer drugs. The precise installation of the aroyl group at the C4 position is a critical synthetic step that dictates the biological activity and physical properties of the final compound.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the catalytic synthesis of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. We will delve into the mechanistic rationale behind catalyst selection, present a detailed, field-proven protocol for its synthesis, and offer insights into optimizing reaction conditions for high yield and purity.

Catalytic Strategies for the Regioselective Acylation of Pyrrole-2-carboxylates

The introduction of an acyl group onto the pyrrole ring is typically achieved through electrophilic aromatic substitution, most notably the Friedel-Crafts acylation. However, the inherent reactivity of the pyrrole ring presents a challenge in controlling the regioselectivity of this transformation. Pyrrole is an electron-rich heterocycle, making it prone to polysubstitution and polymerization under the strongly acidic conditions of traditional Friedel-Crafts reactions.

The presence of an electron-withdrawing group, such as a methyl carboxylate at the C2 position, deactivates the pyrrole ring towards electrophilic attack and directs incoming electrophiles to the C4 position. This directing effect is crucial for the successful synthesis of the target molecule.

The Central Role of Lewis Acid Catalysis

Lewis acids are the most common and effective catalysts for the Friedel-Crafts acylation of pyrrole-2-carboxylates. Their primary function is to activate the acylating agent, typically an acyl chloride, to generate a highly electrophilic acylium ion.

The general mechanism for the Lewis acid-catalyzed Friedel-Crafts acylation is depicted below:

Application Note: Scale-Up Manufacturing Methods for Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

Executive Summary

The synthesis of highly functionalized pyrroles demands rigorous control over regioselectivity, reaction thermodynamics, and downstream isolation. Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate serves as a critical, versatile scaffold in the development of kinase inhibitors (such as ERK5 inhibitors) and targeted anti-inflammatory therapeutics (1)[1]. This application note delineates a robust, scalable Friedel-Crafts acylation protocol. The methodology is specifically optimized to suppress unwanted polymerization and direct electrophilic aromatic substitution exclusively to the C4 position, ensuring high-yield recovery at the kilogram scale.

Mechanistic Insights & Reaction Design (E-E-A-T)

Regioselectivity Causality: Why the C4 Position?

Pyrrole is an electron-rich heterocycle that typically undergoes electrophilic substitution at the highly reactive C2 or C5 positions. However, the introduction of a methyl carboxylate group at C2 fundamentally alters the ring's electronic topology. The ester acts as a strong electron-withdrawing group (-I, -M), deactivating the adjacent C3 and C5 positions.

When 4-methoxybenzoyl chloride is activated by aluminum chloride (AlCl₃), the resulting acylium ion is a bulky, highly reactive electrophile. The steric hindrance and electronic deactivation at C3 and C5 force the electrophilic attack to occur predominantly at the C4 position (2)[2]. Furthermore, AlCl₃ coordinates with the C2-ester carbonyl, amplifying the steric bulk and directing the acylium ion to the less hindered, meta-like C4 position (3)[3].

Solvent and Stoichiometry Causality

• Solvent Selection: 1,2-Dichloroethane (DCE) is selected over dichloromethane (DCM) because it allows for a higher reaction temperature if needed and provides superior solubility for the intermediate AlCl₃ complexes, preventing premature precipitation during scale-up[3].

• AlCl₃ Stoichiometry (2.5 eq): A significant excess of the Lewis acid is required. AlCl₃ forms strong coordination complexes with the ester of the starting material, the carbonyl of the acyl chloride, and the carbonyl of the newly formed product. Failing to use >2.0 equivalents will stall the reaction at low conversions.

Scale-Up Workflow & Process Analytical Technology

Figure 1: Workflow for Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate synthesis.

Detailed Step-by-Step Protocol (1 kg Scale)

To ensure batch-to-batch reproducibility and trustworthiness, this protocol is designed as a self-validating system , integrating visual checkpoints and strict parameter controls.

Phase 1: Preparation of the Acylium Ion Complex

• Charge 10 L of anhydrous 1,2-Dichloroethane (DCE) into a dry 20 L jacketed glass reactor purged with nitrogen.

• Add 2.66 kg (20.0 mol, 2.5 eq) of anhydrous AlCl₃ in portions.

• Cool the suspension to an internal temperature of 0–5 °C using the reactor jacket.

• Dose 1.50 kg (8.8 mol, 1.1 eq) of 4-methoxybenzoyl chloride dropwise over 1 hour.

• Self-Validation Checkpoint: Stir for 30 minutes. The suspension must transition into a clear, yellow-to-orange homogeneous solution. This visual cue validates the complete formation of the active acylium ion complex. If unreacted AlCl₃ powder remains, the reagents may have been compromised by moisture.

Phase 2: Controlled Addition and Reaction

• Dissolve 1.00 kg (8.0 mol, 1.0 eq) of methyl 1H-pyrrole-2-carboxylate in 2 L of anhydrous DCE.

• Dose this solution into the reactor over 2 hours.

• Causality Control: Maintain the internal temperature strictly below 10 °C . Exceeding this thermal threshold during addition promotes rapid pyrrole polymerization, visually indicated by the reaction mixture turning dark black/tarry.

• Warm the reactor to 20–25 °C and stir for 3 hours.

• Self-Validation Checkpoint: Sample the mixture for HPLC analysis. The reaction is validated as complete when the starting material peak (methyl 1H-pyrrole-2-carboxylate) is < 1.0 Area %.

Phase 3: Quenching and Workup

• Prepare a quench vessel containing 15 L of crushed ice-water and 2 L of concentrated HCl.

• Transfer the reaction mixture slowly into the quench vessel under vigorous agitation.

• Causality Control: The strong Al-O coordination complex with the product ketone must be broken using acidic conditions. Ice-cold HCl is specifically chosen over basic quenches to prevent the hydrolysis of the C2-methyl ester, while effectively solubilizing aluminum salts into the aqueous phase to prevent intractable emulsions.

• Self-Validation Checkpoint: Stop agitation after 30 minutes. A clean, sharp phase separation should occur within 15 minutes. If a cloudy emulsion persists at the interface, the aluminum salts are not fully dissolved; add an additional 0.5 L of conc. HCl and stir for 10 minutes.

• Separate the organic (bottom) layer. Wash sequentially with 10 L of saturated NaHCO₃ (until aqueous pH > 7) and 10 L of brine.

Phase 4: Crystallization and Isolation

• Concentrate the organic layer under reduced pressure (40 °C) to approximately 3 L.

• Solvent Swap: Continuously add 5 L of absolute ethanol (EtOH) while distilling off the remaining DCE until the vapor temperature indicates pure ethanol.

• Cool the ethanolic solution slowly to 0–5 °C over 4 hours to induce crystallization.

• Filter the resulting crystalline solid, wash the cake with 1 L of ice-cold EtOH, and dry in a vacuum oven at 50 °C to a constant weight.

Quantitative Data & Quality Control

The scalability of this process has been validated across multiple tiers. The table below summarizes the expected quantitative metrics, demonstrating high regioselectivity and efficient Process Mass Intensity (PMI) at scale.

Scale Batch	Isolated Yield (%)	Purity (HPLC Area %)	Regioisomeric Ratio (C4:C5)	Process Mass Intensity (PMI)
100 g	82%	99.1%	98:2	35
1 kg	79%	99.3%	98:2	32
10 kg	78%	99.5%	99:1	28

Note: The slight drop in yield at the 10 kg scale is attributed to minor product retention in the aqueous phase during the acidic quench, which is offset by the improved purity profile and lower PMI.

References

• Title: The Discovery of Small-Molecule Inhibitors of ERK5 for the Treatment of Cancer | Source: ncl.ac.uk | URL: 1

• Title: Total Synthesis and Antimalarial Activity of 2-(p-Hydroxybenzyl)-prodigiosins, Isoheptylprodigiosin, and Geometric Isomers of Tambjamine MYP1 Isolated from Marine Bacteria | Source: nih.gov | URL: 3

• Title: Methyl pyrrole-2-carboxylate | 1193-62-0 - Benchchem | Source: benchchem.com | URL: 2

Sources

• 1. theses.ncl.ac.uk [theses.ncl.ac.uk]
• 2. Methyl pyrrole-2-carboxylate | 1193-62-0 | Benchchem [benchchem.com]
• 3. Total Synthesis and Antimalarial Activity of 2-(p-Hydroxybenzyl)-prodigiosins, Isoheptylprodigiosin, and Geometric Isomers of Tambjamine MYP1 Isolated from Marine Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

Welcome to our dedicated technical support guide for the synthesis of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. This resource is designed for researchers and process chemists to navigate the complexities of this synthesis, which, while appearing straightforward, is fraught with challenges that can significantly impact yield and purity. Our goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your reactions effectively.

The primary route to this compound is the Friedel-Crafts acylation of Methyl 1H-pyrrole-2-carboxylate. This reaction, however, is notoriously sensitive. The pyrrole ring is electron-rich and thus highly susceptible to acid-catalyzed polymerization, while the methyl ester at the C2 position is an electron-withdrawing group that deactivates the ring, making the reaction more challenging. This guide will address these competing factors to help you maximize your yield.

Frequently Asked Questions (FAQs)

Here we address foundational questions regarding the synthetic strategy and the roles of the various components.

Q1: What is the standard reaction for synthesizing Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate? The most common method is a Friedel-Crafts acylation. This involves reacting Methyl 1H-pyrrole-2-carboxylate with an acylating agent, typically 4-methoxybenzoyl chloride, in the presence of a Lewis acid catalyst. The Lewis acid activates the acyl chloride, generating a highly electrophilic acylium ion that is then attacked by the electron-rich pyrrole ring.[1]

Q2: How does the methyl 2-carboxylate substituent affect the acylation reaction? The methyl ester at the C2 position is a moderately deactivating, electron-withdrawing group. This has two major consequences:

• Reactivity: It reduces the overall nucleophilicity of the pyrrole ring, making it less reactive towards electrophiles compared to unsubstituted pyrrole. This can necessitate more forcing conditions to achieve a reasonable reaction rate.

• Regioselectivity: As a meta-director on an aromatic system, it directs incoming electrophiles away from the adjacent C3 position and the C5 position (which is also electronically disfavored). This deactivation of the C3 and C5 positions makes the C4 position the most favorable site for electrophilic attack, aiding in the desired regioselectivity.

Q3: Why is pyrrole polymerization such a critical issue? Pyrroles are highly susceptible to polymerization under strong acidic conditions.[2] The electron-rich nature of the ring makes it act as a nucleophile that can attack a protonated or activated pyrrole molecule, initiating a chain reaction that leads to insoluble, often black, polymeric tars. This is one of the most common reasons for low yields in Friedel-Crafts reactions involving pyrroles.[2][3] Controlling the reaction temperature and the strength of the Lewis acid are paramount to mitigating this side reaction.

Q4: What is the role of the Lewis acid, and why is the choice critical? The Lewis acid (e.g., AlCl₃, SnCl₄, TiCl₄) coordinates to the carbonyl oxygen of the acyl chloride, making the carbonyl carbon much more electrophilic and facilitating the formation of the key acylium ion intermediate.[4] The choice is critical because the strength of the Lewis acid directly impacts the reaction's success:

• Strong Lewis Acids (e.g., AlCl₃): Highly effective at activating the acyl chloride but significantly increase the risk of pyrrole polymerization.[2][5]

• Milder Lewis Acids (e.g., SnCl₄, ZnCl₂, BF₃·OEt₂): Offer a better balance by being strong enough to promote acylation while reducing the severity of polymerization side reactions.[6][7] The choice can also influence the regioselectivity of the reaction.[5]

Q5: Is it necessary to protect the pyrrole nitrogen? While not always mandatory, N-protection offers significant advantages. The N-H proton is acidic and the nitrogen can be nucleophilic, leading to competitive N-acylation.[2][5]

• Benefits of Protection: Using a protecting group like tosyl (Ts) or benzenesulfonyl (Bs) prevents N-acylation and reduces the electron density of the pyrrole ring, making it far less prone to acid-catalyzed polymerization.[2]

• Drawbacks: It adds two steps to the synthesis (protection and deprotection), which can lower the overall process efficiency. For this specific substrate, careful control of conditions can often make direct C4-acylation feasible without protection.

Troubleshooting Guide

This section provides solutions to specific experimental problems you may encounter.

Problem 1: Low or No Product Yield

Low conversion is the most common complaint. The cause can be pinpointed by systematically evaluating the reaction parameters.

• Potential Cause A: Inactive Catalyst

  • Explanation: Lewis acids like AlCl₃ and SnCl₄ are extremely sensitive to moisture. Contamination with water will hydrolyze and deactivate the catalyst, completely halting the reaction.[2]

  • Solution:

    • Use a fresh, unopened bottle of the anhydrous Lewis acid or a properly stored, sealed container.

    • Ensure all glassware is rigorously dried (oven or flame-dried) before use.

    • Conduct the reaction under a dry, inert atmosphere (e.g., Argon or Nitrogen).

• Potential Cause B: Substrate Polymerization

  • Explanation: As discussed, strong acidity and/or elevated temperatures will rapidly polymerize the pyrrole starting material.

  • Solution:

    • Lower the Temperature: Perform the reaction at low temperatures (0 °C, -20 °C, or even -78 °C) to control the exothermic nature of the Lewis acid complexation and the subsequent acylation.[3]

    • Control the Addition: Add the pyrrole solution dropwise to the pre-formed complex of the Lewis acid and 4-methoxybenzoyl chloride. This maintains a low concentration of the reactive pyrrole at all times, minimizing self-reaction.[3]

    • Use a Milder Lewis Acid: Switch from AlCl₃ to a less aggressive catalyst like SnCl₄ or TiCl₄.[7][8]

• Potential Cause C: Insufficiently Reactive Conditions

  • Explanation: The deactivating effect of the C2-ester group might render the reaction sluggish under overly mild conditions.

  • Solution: If you observe no reaction at very low temperatures with a mild Lewis acid, you may need to find a careful balance. Gradually and cautiously allow the reaction temperature to rise (e.g., from -78 °C to -40 °C or 0 °C) while monitoring closely for any signs of decomposition (darkening color).

Below is a troubleshooting workflow to diagnose the cause of low yield.

Caption: Troubleshooting workflow for low yield.

Problem 2: Poor Regioselectivity / Formation of Isomers

While the C2-ester favors C4 acylation, other isomers can form under certain conditions.

• Potential Cause: Lewis Acid Choice and Reaction Temperature

  • Explanation: The regiochemical outcome of Friedel-Crafts acylations on substituted pyrroles can be highly dependent on the catalyst and conditions. Stronger Lewis acids and higher temperatures can sometimes lead to isomer scrambling or reaction at less-favored positions.[5]

  • Solution:

    • Screen Lewis Acids: The choice of Lewis acid can be pivotal. TiCl₄ has been reported to provide excellent regioselectivity in some pyrrole acylations.[8] A systematic screening is recommended.

    • Maintain Low Temperature: Lower reaction temperatures favor the kinetically controlled product, which is often the desired isomer, by preventing side reactions that might lead to other products.[6]

Lewis Acid	Relative Strength	Typical Observations in Pyrrole Acylation	Recommendation
AlCl₃	Strong	High reactivity, but very high risk of polymerization.[2]	Use with extreme caution at very low temperatures.
SnCl₄	Moderate	Good balance of reactivity and reduced polymerization.[7]	Recommended starting point.
TiCl₄	Moderate	Often provides high regioselectivity.[8]	Excellent alternative to screen for improved selectivity.
ZnCl₂	Mild	Lower reactivity, may require warming. Minimal polymerization.[6]	Consider if polymerization is an insurmountable issue.

Problem 3: Difficult Product Purification

• Potential Cause: Contamination with Polymeric Byproducts and Starting Materials

  • Explanation: The crude product is often a complex mixture. Polymeric tars can make isolation difficult, and unreacted starting materials may co-elute with the product.

  • Solution:

    • Careful Quenching: After the reaction is complete (as monitored by TLC), cool it back to 0 °C and quench it by slowly and carefully pouring the reaction mixture into a vigorously stirred beaker of crushed ice, often with a small amount of concentrated HCl.[6] This hydrolyzes the catalyst and protonates any intermediates.

    • Aqueous Workup: Perform a standard aqueous workup. Extract the product into a suitable organic solvent (e.g., ethyl acetate), wash with water and brine, and dry over an anhydrous salt (e.g., Na₂SO₄).

    • Column Chromatography: Purification by flash column chromatography on silica gel is almost always necessary. A gradient elution system, starting with a non-polar solvent system (e.g., Hexane/Ethyl Acetate 9:1) and gradually increasing polarity, is typically effective at separating the product from less polar starting materials and retaining polar impurities at the baseline.

Optimized Experimental Protocol

This protocol incorporates best practices to mitigate common failure points.

Caption: Optimized experimental workflow.

Detailed Steps:

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and an argon inlet, add anhydrous dichloromethane (DCM).

• Acylating Agent Addition: Add 4-methoxybenzoyl chloride (1.1 equivalents).

• Lewis Acid Complexation: Cool the solution to -20 °C using a suitable cooling bath. Slowly add tin(IV) chloride (SnCl₄, 1.2 equivalents) dropwise via syringe. A precipitate may form. Stir the resulting suspension for 30 minutes at -20 °C to ensure complete formation of the Lewis acid-acyl chloride complex.

• Pyrrole Addition: In a separate dry flask, dissolve Methyl 1H-pyrrole-2-carboxylate (1.0 equivalent) in anhydrous DCM. Add this solution dropwise to the cold Lewis acid suspension over a period of 1 hour, ensuring the internal temperature does not rise above -15 °C.

• Reaction: Allow the reaction to stir at -20 °C for 2-4 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is deemed complete, carefully pour the cold reaction mixture into a beaker containing a vigorously stirred mixture of crushed ice and 1 M HCl.

• Workup: Allow the mixture to warm to room temperature. Transfer to a separatory funnel and separate the layers. Extract the aqueous layer twice with DCM or ethyl acetate. Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate.

References

• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025).
• Laha, J. K., et al. (2020). Aroylation of Electron-Rich Pyrroles under Minisci Reaction Conditions. Organic Letters.
• BenchChem. (2025). Pyrrole Acylation Technical Support Center: Troubleshooting N- vs.

• Katritzky, A. R., et al. (2003). Regiospecific C-Acylation of Pyrroles and Indoles Using N-Acylbenzotriazoles. The Journal of Organic Chemistry. [Link]

• Chemistry Steps. (2023). Friedel-Crafts Acylation with Practice Problems. [Link]

• Leah4sci. (2017). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. [Link]

• Anderson, H. J., & Loader, C. E. (1985). Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates. Tetrahedron. [Link]

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Troubleshooting Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate solubility in aqueous media

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the handling and application of this compound, with a specific focus on its solubility in aqueous media.

Compound Overview and Physicochemical Properties

Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is a complex organic molecule characterized by its pyrrole core, substituted with a methoxybenzoyl group. This structure confers significant hydrophobicity, making its dissolution in aqueous buffers a primary challenge for researchers. A thorough understanding of its properties is the first step in successful experimental design.

Property	Value / Prediction	Source
Molecular Formula	C₁₄H₁₃NO₄	[1]
Molecular Weight	259.26 g/mol	[1]
Predicted XLogP3	2.5 - 3.5	Analog Comparison[2][3]
Aqueous Solubility	Predicted to be very low	Inferred from high XLogP3
Ionizable Groups	None within physiological pH range (pH 4-9)	Chemical Structure Analysis

XLogP3 is a computed measure of hydrophobicity; a higher value indicates lower aqueous solubility.

Frequently Asked Questions (FAQs)

Q1: Why is my compound, Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, not dissolving in my aqueous buffer (e.g., PBS, cell culture media)?

A1: The molecular structure of this compound contains large, non-polar aromatic rings (the benzoyl and pyrrole groups). These features make the molecule hydrophobic, meaning it repels water and prefers to interact with non-polar environments. Consequently, its intrinsic solubility in water and aqueous buffers is extremely low. Direct addition of the solid powder to aqueous media will almost certainly result in an insoluble suspension.

Q2: What is the recommended starting solvent for making a stock solution?

A2: A water-miscible, polar aprotic solvent is the best choice for creating a high-concentration stock solution. Dimethyl sulfoxide (DMSO) is the most common and highly recommended solvent for this purpose.[4] Ethanol can also be an effective alternative.[5][6] The goal is to first dissolve the compound completely in a small volume of organic solvent before introducing it to the aqueous environment via dilution.

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay without causing toxicity?

A3: This is a critical consideration. While DMSO is an excellent solvent, it can be toxic to cells at higher concentrations.[6][7] For most general cell-based assays, the final concentration of DMSO should be kept at or below 0.5%.[4][8] For particularly sensitive cell types, such as primary cells, a final concentration of ≤ 0.1% is often recommended.[4] It is imperative to always include a "vehicle control" in your experiments—this control should contain the same final concentration of DMSO as your experimental samples to account for any solvent-induced effects.[4]

Q4: I dissolved my compound in 100% DMSO, but it precipitated when I diluted it into my aqueous buffer. What happened?

A4: This is a common phenomenon known as "crashing out." When the highly concentrated DMSO stock is rapidly diluted into an aqueous buffer, the compound is suddenly transferred from a favorable organic environment to an unfavorable aqueous one, causing it to precipitate out of solution.[4] This can be mitigated by performing serial dilutions or by using a stepwise dilution process, as detailed in the troubleshooting guides below.[8]

Q5: Can I use physical methods like heating or sonication to improve solubility?

A5: While gentle warming (e.g., to 37°C) or brief sonication can help dissolve the initial stock solution in an organic solvent like DMSO, these methods are generally not recommended for improving solubility directly in aqueous media.[9] Forcing a compound into an aqueous solution with heat may lead to it precipitating out as the solution cools to the experimental temperature. Furthermore, aggressive heating can risk thermal degradation of the compound.

Troubleshooting Guides & Protocols

Guide 1: Standard Solubilization Using a DMSO Co-Solvent

This is the most common and recommended method for preparing aqueous working solutions of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate for in vitro experiments. The principle is to create a high-concentration stock in DMSO and then dilute it to a final, low-DMSO concentration in the assay medium.[10]

Workflow for DMSO-Based Solubilization

Caption: Standard workflow for preparing aqueous solutions from a DMSO stock.

Step-by-Step Protocol: Preparing a 10 mM Stock Solution

• Calculation:

  • Molecular Weight (MW) of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate: 259.26 g/mol .

  • To make a 10 mM (0.010 mol/L) solution, you need 2.5926 mg per 1 mL of solvent.

  • Formula: Mass (mg) = Desired Volume (mL) × 10 (mM) × 259.26 ( g/mol ) / 1000

• Weighing and Dissolving:

  • Accurately weigh the calculated mass of the compound using a calibrated analytical balance.[11]

  • Transfer the powder to a sterile, appropriate-sized tube (e.g., a 1.5 mL microcentrifuge tube).

  • Add the calculated volume of high-purity, anhydrous DMSO.[9]

• Mixing:

  • Vortex the tube for 1-2 minutes until the solid is completely dissolved. A brief sonication in a water bath can be used to aid dissolution if necessary.[9]

  • Visually inspect the solution to ensure there are no visible particles.

• Storage:

  • Store the stock solution in a tightly sealed container at -20°C or -80°C to protect it from moisture, which DMSO readily absorbs.[4] Avoid repeated freeze-thaw cycles.

• Preparing Working Solutions:

  • For a final DMSO concentration of 0.1%, you would perform a 1:1000 dilution. For example, add 1 µL of your 10 mM stock solution to 999 µL of your final aqueous buffer to get a 10 µM working solution.

  • Crucial Tip: To avoid precipitation, add the small volume of DMSO stock to the larger volume of aqueous buffer while vortexing or mixing. Do not add the buffer to the DMSO stock.

Guide 2: Troubleshooting Precipitation

If you observe precipitation upon dilution, the following decision tree can help guide your troubleshooting process.

Caption: Decision tree for troubleshooting compound precipitation.

Guide 3: Advanced Solubilization Using Cyclodextrins

For applications where DMSO is undesirable or for in vivo studies, cyclodextrins can be powerful solubilizing agents. These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic exterior.[12] They can encapsulate hydrophobic drug molecules, like Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, forming an "inclusion complex" that is water-soluble.[13][14]

When to Consider Cyclodextrins:

• When the required final concentration in aqueous media cannot be achieved with a co-solvent like DMSO.

• For sensitive cell lines where even low DMSO concentrations cause artifacts.

• For preparing formulations for animal studies.

Protocol Outline for Cyclodextrin Formulation:

• Select a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used due to their high aqueous solubility and safety profiles.[12]

• Prepare Cyclodextrin Solution: Prepare a solution of the chosen cyclodextrin in water or buffer (e.g., 10-40% w/v).

• Complexation: Add the solid powder of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate in excess to the cyclodextrin solution.

• Equilibration: Stir or shake the mixture at a constant temperature for an extended period (24-72 hours) to allow for the formation of the inclusion complex.

• Separation: Remove the undissolved, excess compound by centrifugation and filtration through a 0.22 µm filter.

• Quantification: The clear filtrate now contains the solubilized compound-cyclodextrin complex. The concentration of the compound in the solution should be determined analytically (e.g., by HPLC or UV-Vis spectroscopy) before use in experiments.

This method effectively increases the aqueous solubility of the compound by masking its hydrophobic nature.[15]

References

• Vertex AI Search. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines.
• Popielec, A., & Loftsson, T. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC.
• Gould, S., & Scott, R. C. (2014). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar.
• Jadhav, P., et al. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Int J Pharm Chem Anal.
• Xu, Z., et al. (2022). Recent advances in techniques for enhancing the solubility of hydrophobic drugs. Pak. J. Pharm. Sci., 35(1), 95-112.
• Kumar, L. A., & Sreelatha, D. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research, 05(06), 199-204.
• Sharma, D., et al. (2016). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Journal of Global Pharma Technology, 6(27), 18-27.
• Fenyvesi, É., et al. (2019). Solubility enhancement and application of cyclodextrins in local drug delivery.
• ChemicalBook. (2025). METHYL 4-BENZOYL-1H-PYRROLE-2-CARBOXYLATE - Safety Data Sheet.
• BenchChem. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays.
• Google Patents. (n.d.). EP1748759B1 - Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.
• Nguyen, T. H., et al. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Biomedical Research and Therapy.
• ACS Publications. (2023). Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers. Molecular Pharmaceutics.
• MDPI. (2023). The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole.
• News. (2024). Standard Solution Preparation: A Comprehensive Guide.
• ResearchGate. (2016). How do I make a stock solution of a substance in DMSO?
• MCE. (n.d.). Compound Handling Instructions.
• BenchChem. (2025). Kinesore DMSO Stock Solution: Preparation and Handling for Cellular Assays.
• PMC. (n.d.). Considerations regarding use of solvents in in vitro cell based assays.
• PubChem. (n.d.). methyl 4-formyl-1H-pyrrole-2-carboxylate.
• Biomedical Research and Therapy. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines.
• GE Healthcare Life Sciences. (2011). Buffer and sample preparation for direct binding assay in 2% DMSO.
• ChemicalBook. (2025). METHYL 4-METHYL-1H-PYRROLE-2-CARBOXYLATE.
• Sigma-Aldrich. (n.d.). N-Methoxy-N-methyl-1H-pyrrole-2-carboxamide.
• NCBI Bookshelf. (2025). Assay Guidance Manual.
• Chemical Substance Information. (n.d.). METHYL 4-BENZOYL-1H-PYRROLE-2-CARBOXYLATE.
• ScienceDirect. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
• Slideshare. (n.d.). Preparing, Diluting of solutions of different Strengths & safety measures while Handling them.
• PubChem. (n.d.). Methyl 4-methylpyrrole-2-carboxylate.
• Slideshare. (n.d.). Preparing, Diluting of solutions of different Strengths & safety measures while Handling them.
• ScienceDirect. (2012). The Solvent Selection framework: solvents for organic synthesis, separation processes and ionic-organic synthesis.
• ResearchGate. (2025). Synthesis and solubility of 1-[2-methyl-1-(4-methylphenyl)-5-phenyl-1h-pyrrol-3-yl]ethanol in organic solvents.
• Frederick National Laboratory. (n.d.). Preparing Reagent Solutions.
• Chem-Portal. (2025). 4-methoxy-5-pyrrolidin-2-yl-1H-pyrrole-2-carboxylic acid methyl ester.
• ChemicalBook. (n.d.). 1H-Pyrrole-2-carboxylic acid, 4-(4-methylbenzoyl)-, methyl ester.
• BenchChem. (2025). Determining the Solubility of 2,3,4,5-tetramethyl-1H-pyrrole in Organic Solvents: A Technical Guide.
• MedchemExpress.com. (n.d.). Methyl 4-bromo-1H-pyrrole-2-carboxylate.
• ResearchGate. (2026). THERMODYNAMIC PROPERTIES OF 1-[1-(4-METHOXYPHENYL)-2-METHYL-5-PHENYL-PYRROLE-3-YL]ETHANONE SOLUTIONS IN ORGANIC SOLVENTS.

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Technical Support Center: Optimizing Column Chromatography for Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate Purification

Welcome to the technical support center for the purification of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize the column chromatography process for this specific molecule. Here, we will address common challenges and frequently asked questions, providing in-depth, experience-driven advice to enhance the purity, yield, and efficiency of your separations.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the column chromatography purification of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate.

Issue 1: Poor Separation of the Target Compound from Impurities (Co-elution)

Symptoms:

• Fractions containing the desired product are contaminated with byproducts or starting materials, as seen on TLC or by ¹H NMR analysis.

• TLC analysis of the crude mixture shows spots with very close Rf values.

Root Cause Analysis: The polarity of the chosen mobile phase is likely too high, causing both your target compound and impurities to travel quickly up the column with minimal differential partitioning between the stationary and mobile phases.[1][2] Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate possesses several polar functional groups (ester, ketone, pyrrole N-H) and a large non-polar aromatic surface area. Impurities with similar polarity profiles will be challenging to separate.

Solutions:

• Re-optimize the Mobile Phase with TLC: The foundational step for any successful column chromatography is a well-optimized solvent system, determined by TLC.[3]

  • Start with a less polar solvent system. A common and effective starting point for compounds of this nature is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate.[1][4][5]

  • Systematic Gradient Testing: Begin with a low percentage of the polar solvent (e.g., 10% ethyl acetate in hexane) and incrementally increase the concentration (e.g., 15%, 20%, 25%). The ideal TLC solvent system will show your target compound with an Rf value between 0.2 and 0.4, with clear separation from other spots.[5]

  • Consider a Third Solvent: If a binary system fails, introducing a small amount of a third solvent with a different polarity, such as dichloromethane, can sometimes improve separation of aromatic compounds.[6]

• Employ a Gradient Elution on the Column: Instead of using a single solvent mixture (isocratic elution), a gradient elution can significantly enhance separation.

  • Start the column with the low-polarity solvent system identified during TLC optimization.

  • Gradually increase the percentage of the more polar solvent throughout the elution process. This will cause the less polar compounds to elute first, followed by your target compound, and then the more polar impurities.[7]

Issue 2: Low Yield of Recovered Product

Symptoms:

• The final mass of the purified compound is significantly lower than expected.

• The compound appears to be "stuck" on the column.

Root Cause Analysis: This issue often arises from the compound having too strong an interaction with the stationary phase (silica gel). The pyrrole N-H and the carbonyl groups in your molecule can form strong hydrogen bonds with the silanol groups (Si-OH) on the silica surface, leading to irreversible adsorption.[4]

Solutions:

• Stationary Phase Selection:

  • Standard Silica Gel: For most applications, a standard silica gel (60 Å, 40-63 µm particle size) is appropriate.[8]

  • Deactivated Silica: If your compound is particularly acid-sensitive or prone to sticking, consider using silica gel that has been deactivated with a small amount of a base, like triethylamine (TEA). A common practice is to add 0.1-1% TEA to the mobile phase.[6] This will cap the acidic silanol groups and reduce strong interactions.

  • Alumina: In cases of severe adsorption on silica, switching to alumina (neutral or basic) as the stationary phase can be beneficial, especially for compounds with basic nitrogen groups.[4]

• Proper Sample Loading:

  • Dry Loading: For compounds that are not highly soluble in the initial mobile phase, dry loading is recommended. Pre-adsorb your crude product onto a small amount of silica gel, evaporate the solvent, and then carefully add the resulting powder to the top of your packed column. This ensures a concentrated starting band and minimizes streaking.

  • Wet Loading: If wet loading, dissolve the crude mixture in the minimum amount of a solvent in which it is highly soluble (like dichloromethane or ethyl acetate) and then add this solution to the top of the column. Using too much solvent will broaden the initial band and lead to poorer separation.

Issue 3: Product Degradation on the Column

Symptoms:

• Appearance of new, unexpected spots on the TLC of eluted fractions.

• Discoloration of the silica gel band corresponding to your product.

• Low recovery of the desired product, with the presence of decomposition products identified by spectroscopic methods.

Root Cause Analysis: The acidic nature of standard silica gel can catalyze the degradation of sensitive compounds. Although Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is relatively stable, prolonged exposure to acidic conditions could potentially lead to side reactions.

Solutions:

• Use Deactivated Silica or a Buffered Mobile Phase: As mentioned previously, adding a small amount of triethylamine (0.1-1%) to your eluent can neutralize the acidic sites on the silica gel.[6]

• Run the Column Quickly: Minimize the time your compound spends on the column. This can be achieved by using "flash" chromatography, where air pressure is applied to increase the flow rate of the mobile phase.[9] A faster elution reduces the contact time with the stationary phase.

• Maintain Room Temperature: Avoid running the column under hot conditions, as elevated temperatures can accelerate degradation. Some pyrrole derivatives can exhibit thermal instability.[10]

Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate?

For most applications, standard flash-grade silica gel (SiO₂, 40-63 µm particle size) is the most effective and economical choice.[8] Its polarity is well-suited for separating moderately polar compounds like this one. If you encounter issues with compound tailing or degradation, consider using amine-functionalized silica or adding a small percentage of a basic modifier like triethylamine to your mobile phase.[9]

Q2: How do I choose the initial solvent system for TLC analysis?

A good starting point is a binary mixture of a non-polar and a moderately polar solvent.[1] Given the structure of your compound, a hexane/ethyl acetate system is highly recommended.[4][5] Start with a 9:1 or 4:1 hexane:ethyl acetate ratio and adjust based on the resulting Rf value. If the spot remains at the baseline, increase the polarity by adding more ethyl acetate.[5] If it runs to the solvent front, decrease the polarity.

Q3: Can I use dichloromethane in my mobile phase?

Yes, dichloromethane (DCM) is a solvent of intermediate polarity and can be very useful.[5] A toluene/ethyl acetate mixture is also a good option for aromatic compounds.[6] Sometimes, a ternary system like hexane/DCM/ethyl acetate can provide separations that are not achievable with a binary system.

Q4: How much silica gel should I use for my column?

A general rule of thumb is to use a silica gel to crude product mass ratio of 30:1 to 100:1. For difficult separations (impurities with very similar Rf values), a higher ratio (e.g., 100:1) is recommended. For routine purifications where impurities are well-separated, a lower ratio (e.g., 30:1 or 40:1) is often sufficient.

Q5: My compound is a solid. How should I load it onto the column?

For solid samples, dry loading is often the best method. Here is a detailed protocol:

• Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane or acetone).

• Add a small amount of silica gel (approximately 2-3 times the mass of your crude product) to this solution.

• Thoroughly mix and then remove the solvent under reduced pressure (e.g., on a rotary evaporator) until you have a fine, free-flowing powder.

• Carefully layer this powder on top of the packed column.

• Gently add a thin layer of sand on top to prevent disturbance of the sample layer when you add the eluent.

Q6: How can I monitor the column elution?

The most common method is to collect fractions and analyze them by TLC.[2] Spot a small amount from each fraction onto a TLC plate, run it in your optimized solvent system, and visualize the spots under a UV lamp. Combine the fractions that contain your pure product. For more detailed analysis, ¹H NMR spectroscopy can be used to analyze the fractions directly.[3]

Data and Protocols

Table 1: Solvent Properties for Chromatography

Solvent	Polarity Index	Boiling Point (°C)	Notes
n-Hexane	0.1	69	Common non-polar base for mobile phase.
Petroleum Ether	~0.1	40-60	A less expensive, non-polar alternative to hexane.
Toluene	2.4	111	Good for aromatic compounds.[6]
Dichloromethane (DCM)	3.1	40	Good intermediate polarity solvent.[5]
Diethyl Ether	2.8	35	Can be used, but is highly volatile.
Ethyl Acetate (EtOAc)	4.4	77	Excellent polar solvent to mix with hexane.[1][4]
Acetone	5.1	56	A more polar alternative to ethyl acetate.
Methanol (MeOH)	5.1	65	Very polar; use in small amounts to avoid eluting all compounds too quickly.

Protocol: Step-by-Step Column Chromatography

• TLC Optimization: Determine the optimal solvent system that gives your target compound an Rf of ~0.3.

• Column Packing (Slurry Method):

  • Secure a glass column vertically. Ensure the stopcock is closed.

  • Place a small plug of cotton or glass wool at the bottom. Add a thin layer of sand.

  • In a beaker, prepare a slurry of silica gel in your initial, least polar eluent.

  • Pour the slurry into the column. Use additional eluent to rinse any remaining silica into the column.

  • Tap the column gently to ensure even packing and remove air bubbles.

  • Open the stopcock and drain the solvent until it is level with the top of the silica bed. Do not let the column run dry.

• Sample Loading:

  • Load your sample using either the dry loading or wet loading method as described in the FAQs.

• Elution:

  • Carefully add the mobile phase to the top of the column.

  • If performing flash chromatography, apply gentle air pressure.

  • Begin collecting fractions.

  • If using a gradient, start with the least polar solvent mixture and gradually introduce the more polar mixture.

• Fraction Analysis:

  • Analyze the collected fractions by TLC.

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate.

Workflow Diagram

Caption: Fig 1. Decision workflow for optimizing chromatography.

References

• ResearchGate. (2017). I want good solvent system in TLC in aniline and ketone compound?[Link]

• BGD Group. (2011). TLC Developing System. [Link]

• ALWSCI. (2025). How To Choose The Best Eluent For Thin Layer Chromatography (TLC). [Link]

• University of York. Determining a solvent system. [Link]

• Theseus. (2020). Optimization of automated flash chromatography methods for purification of two organic chemistry compounds for production use. [Link]

• Google Patents. (2018).

• Chrom Tech, Inc. (2024). Mastering Column Chromatography: Techniques and Tips. [Link]

• ACS Publications. (2011). Determination of Benzotriazole and Benzophenone UV Filters in Sediment and Sewage Sludge. [Link]

• ResearchGate. (2018). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. [Link]

• Encyclopedia.pub. (2023). Sample Preparation for Benzophenone Detection. [Link]

• Magritek. Application Note 10: Column Chromatography. [Link]

• Reddit. (2017). How to improve efficiency on flash chromatography. [Link]

• NextSDS. METHYL 4-BENZOYL-1H-PYRROLE-2-CARBOXYLATE — Chemical Substance Information. [Link]

• Beilstein Journals. (2011). Functionalization of heterocyclic compounds using polyfunctional magnesium and zinc reagents. [Link]

• Chem Help ASAP. (2021). column chromatography & purification of organic compounds. [Link]

• PubChem. Methyl 4-nitro-1h-pyrrole-2-carboxylate. [Link]

• Journal of the American Chemical Society. (2026). Electroreductive Cleavage of C(sp3)–N Bonds in Saturated N-Carbonyl Heterocycles. [Link]

• ACS Publications. (2020). Selective Functionalization of Complex Heterocycles via an Automated Strong Base Screening Platform. [Link]

• MDPI. (2024). Implementation of Sensitive Method for Determination of Benzophenone and Camphor UV Filters in Human Urine. [Link]

• Royal Society of Chemistry. (2011). Separation, recovery and reuse of N-heterocyclic carbene catalysts in transesterification reactions Supporting information. [Link]

• PubChem. methyl 4-formyl-1H-pyrrole-2-carboxylate. [Link]

• PubMed. (2023). Enzymatic synthesis of novel pyrrole esters and their thermal stability. [Link]

• National Institutes of Health. (2012). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. [Link]

• Chemical and Pharmaceutical Bulletin. (2023). Chem. Pharm. Bull. Vol. 71 No. 7. [Link]

• MDPI. (2016). 2-Methyl-4-Oxo-4,5-Dihydro-1H-Pyrrole-3-Carboxylic Acid Phenylamide. [Link]

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Technical Support Center: Stability &amp; Handling of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a comprehensive, mechanistic understanding of how to handle, store, and troubleshoot Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate .

Rather than just providing a list of rules, this guide explains the causality behind our experimental protocols, ensuring your workflows are scientifically grounded and self-validating.

Mechanistic Overview of Degradation Vulnerabilities

To prevent degradation, we must first understand the structural vulnerabilities of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. The molecule contains three distinct reactive centers:

• The 1H-Pyrrole Core: While the electron-withdrawing ester and benzoyl groups at the C2 and C4 positions provide thermodynamic stability against general electrophilic attack compared to unsubstituted pyrroles, the core remains highly susceptible to oxidation by reactive oxygen species (ROS).

• The 4-Methoxybenzoyl Group (C4): This aromatic ketone moiety acts as a potent photosensitizer. Upon absorption of UV/Vis light, it undergoes intersystem crossing to an excited triplet state. This state can transfer energy to ground-state triplet oxygen ( 3O2​ ), generating highly reactive singlet oxygen ( 1O2​ ) [1]. The singlet oxygen subsequently attacks the pyrrole ring via a [4+2] cycloaddition, forming endoperoxides that lead to ring cleavage and sample discoloration (typically pink or brown).

• The Methyl Carboxylate Ester (C2): Like all esters, this group is susceptible to nucleophilic acyl substitution (hydrolysis) when exposed to moisture, particularly under acidic or basic conditions, converting the ester into a biologically inactive carboxylic acid derivative [2].

Degradation Pathways & Prevention Data

The following table summarizes the quantitative and qualitative data regarding the compound's degradation pathways, allowing for rapid risk assessment during experimental design.

Degradation Pathway	Primary Trigger(s)	Kinetic Catalyst	Visual / Analytical Indicator	Preventive Measure
Ester Hydrolysis	H₂O (Moisture)	pH extremes (< 4.0 or > 8.0)	Mass shift of -14 Da (Loss of CH₂, +H) via LC-MS	Store desiccated; reconstitute in anhydrous solvents (Karl Fischer < 50 ppm).
Photo-oxidation	UV/Vis Light (280-400 nm)	Dissolved O₂	Rapid discoloration (pink/brown); multiple degradation peaks on HPLC	Actinic protection (amber vials); work under low-light conditions [3].
Autoxidation	Atmospheric O₂	Trace transition metals	Gradual yellowing over months	Backfill storage containers with inert gas (Argon/N₂); store at -20°C.

Mechanistic Degradation Diagram

The flowchart below illustrates the specific causal relationships between environmental triggers and the molecular degradation of the compound.

Caption: Mechanistic degradation pathways triggered by moisture, light, and oxygen.

Standard Operating Procedures (SOPs)

To ensure the integrity of your compound aligns with ICH Q1A(R2) stability testing standards [2], implement the following self-validating protocols.

Protocol A: Solid-State Storage & Aliquoting

Causality: Repeated exposure to ambient humidity during weighing causes micro-condensation on the cold powder, accelerating ester hydrolysis.

• Equilibration: Upon receiving the lyophilized powder on dry ice, allow the sealed vial to equilibrate to room temperature in a desiccator for at least 2 hours before opening. Validation step: Ensure no condensation forms on the exterior of the vial.

• Inert Transfer: Transfer the vial to a glovebox or a nitrogen-purged glove bag.

• Aliquoting: Weigh the powder into single-use amber glass vials (to block UV transmission).

• Sealing: Cap the vials with PTFE-lined septa to prevent moisture ingress. Wrap the caps in Parafilm.

• Storage: Store the aliquots in a dark, desiccated container at -20°C.

Protocol B: Reconstitution & Solution-State Handling

Causality: The compound is highly susceptible to photo-oxidation in solution because molecular mobility increases the collision rate between the photosensitized ketone and dissolved oxygen.

• Solvent Preparation: Use only anhydrous, HPLC-grade solvents (e.g., DMSO or DMF). Validation step: Verify solvent water content is < 50 ppm using Karl Fischer titration.

• Degassing: Degas the solvent by sparging with Argon for 15 minutes to displace dissolved oxygen.

• Reconstitution: Inject the degassed solvent directly through the PTFE septum of the amber vial containing the solid aliquot. Vortex gently until fully dissolved.

• Solution Storage: If the solution is not used immediately, flash-freeze the amber vial in liquid nitrogen and store at -80°C. Avoid freeze-thaw cycles.

Handling & Storage Workflow Diagram

Caption: Optimized workflow for the handling, aliquoting, and long-term storage of the compound.

Troubleshooting Guides & FAQs

Q: My reconstituted solution turned a faint pink/brown color after sitting on the bench for an afternoon. Is it still viable? A: No, discard the solution. The discoloration is a hallmark of pyrrole ring cleavage caused by photo-oxidation. The 4-methoxybenzoyl group absorbed ambient laboratory light, generated singlet oxygen, and degraded the pyrrole core. Always handle solutions in amber vials or wrap clear vials in aluminum foil [3].

Q: I need to use this compound in an aqueous biological assay (pH 7.4). How can I prevent ester hydrolysis during the experiment? A: While the ester is relatively stable at physiological pH for short durations, hydrolysis is inevitable in aqueous media over time. To mitigate this:

• Keep the compound in a concentrated anhydrous DMSO stock (10 mM) until the exact moment of dosing.

• Limit the duration of your aqueous assay to < 12 hours if possible.

• Run a parallel LC-MS stability control of the compound in your specific buffer to quantify the exact half-life of the ester under your assay conditions.

Q: Can I store the reconstituted DMSO stock at -20°C instead of -80°C? A: It is not recommended. DMSO freezes at 19°C, meaning at -20°C it is solid, but it is dangerously close to the phase transition temperature. Slight temperature fluctuations in a standard -20°C freezer (e.g., during defrost cycles or door openings) can cause micro-thawing. This localized melting allows for rapid hydrolysis if trace water is present. Storage at -80°C ensures the matrix remains in a deep glass state, halting all kinetic degradation.

Q: LC-MS analysis shows a major impurity with a mass of[M-14]. What happened? A: A mass shift of -14 Da corresponds to the loss of a methyl group (-CH₃, 15 Da) and the gain of a proton (+H, 1 Da). This is the exact signature of ester hydrolysis, indicating your Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate has degraded into 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylic acid. Review your storage protocols for moisture contamination and verify the anhydrous nature of your solvents.

References

• Ultrafast dissociation of substituted pyrroles. iCOMET 2017 Conference Proceedings. Georg-August-Universität Göttingen. URL: [Link]

• ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. European Medicines Agency (EMA). URL:[Link]

• ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. European Medicines Agency (EMA). URL:[Link]

Technical Support Center: Resolving Impurities in Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate Crystallization

Welcome to the technical support center for the purification and crystallization of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common impurity-related challenges encountered during the crystallization of this important intermediate. By understanding the root causes of impurity formation and implementing robust purification strategies, you can significantly enhance the purity, yield, and consistency of your final product.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and purification of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate.

Q1: What are the most common types of impurities I can expect in my crude product?

A1: Impurities in Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate typically originate from the synthetic route, which often involves a Friedel-Crafts acylation or a related coupling reaction.[1][2][3] Common impurities can be classified as:

• Organic Impurities: These may include unreacted starting materials, by-products from side reactions (e.g., ortho-acylated isomers), and decomposition products.[4]

• Inorganic Impurities: These can arise from catalysts (like AlCl₃), reagents, and salts formed during the reaction or work-up.[4]

• Residual Solvents: Solvents used in the reaction or purification steps can be trapped in the crystal lattice.[4]

Q2: My crystallized product has a persistent yellow color. What is the likely cause and how can I remove it?

A2: A yellow tint often suggests the presence of colored impurities, which could be by-products from the reaction or degradation products formed during processing. Oxidation of the pyrrole ring can also lead to colored species. The solution is often a combination of chemical treatment and physical purification. Consider treating the crude material with activated carbon before recrystallization to adsorb colored impurities. Subsequent fractional distillation or careful recrystallization from an appropriate solvent system should yield a colorless product.[5]

Q3: I am observing a low yield after recrystallization. What are the potential reasons?

A3: Low yield can be attributed to several factors:

• High Solubility in the Chosen Solvent: The target compound may be too soluble in the recrystallization solvent, even at low temperatures.

• Formation of Solvates: The compound may form a stable solvate with the crystallization solvent.

• Suboptimal Crystallization Conditions: Factors like cooling rate, agitation, and concentration can significantly impact yield.

A systematic solvent screening and optimization of crystallization parameters are recommended to address this.

Q4: How do I choose the best solvent for recrystallization?

A4: The ideal recrystallization solvent should exhibit high solubility for the target compound at elevated temperatures and low solubility at lower temperatures. It should also be a poor solvent for the major impurities. A solvent screening process, where small amounts of the crude material are tested in a variety of solvents with different polarities, is the most effective approach.

Q5: What analytical techniques are essential for assessing the purity of my final product?

A5: A combination of analytical methods is crucial for a comprehensive purity assessment.[6][7] High-Performance Liquid Chromatography (HPLC) is considered the gold standard for quantifying purity and detecting trace impurities.[7] Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural information and can identify and quantify impurities.[7] Mass Spectrometry (MS), often coupled with LC (LC-MS), is invaluable for identifying unknown impurities.[6][7] For assessing residual solvents, Gas Chromatography (GC) is the preferred method.[7] Differential Scanning Calorimetry (DSC) can also be employed to determine the absolute purity of crystalline substances.[4]

Troubleshooting Guide: Common Impurity Issues and Solutions

This guide provides a systematic approach to identifying and resolving specific impurity challenges during the crystallization of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate.

Issue 1: Presence of Isomeric Impurities (ortho- and meta-acylated by-products)

Root Cause: During the Friedel-Crafts acylation of the pyrrole precursor, the acyl group can be directed to the ortho- and para-positions relative to the activating group on the benzoyl moiety. While the para-isomer is typically favored, suboptimal reaction conditions can lead to the formation of the ortho-isomer as a significant impurity.[8]

Identification:

• HPLC: Isomers will likely have slightly different retention times.

• NMR: ¹H and ¹³C NMR will show distinct aromatic region splitting patterns for the different isomers.

Solutions:

• Optimize Reaction Conditions:

  • Temperature: Lower temperatures generally favor the formation of the para-isomer in Friedel-Crafts acylations.[8]

  • Solvent: The polarity of the solvent can influence the isomer ratio. Non-polar solvents may favor ortho-substitution, while more polar solvents can increase the proportion of the para-product.[8]

• Recrystallization Strategy:

  • Solvent Selection: A key strategy is to find a solvent system where the desired para-isomer has significantly lower solubility than the ortho- and meta-isomers. A systematic solvent screening is crucial.

Workflow for Isomer Removal

Caption: Workflow for isolating the desired para-isomer.

Issue 2: Residual Starting Materials

Root Cause: Incomplete reaction is the primary cause of residual starting materials in the crude product. This can be due to insufficient reaction time, incorrect stoichiometry of reagents, or catalyst deactivation.

Identification:

• TLC/HPLC: Comparison with authentic standards of the starting materials.

• NMR: Characteristic signals of the starting materials will be present in the spectrum of the crude product.

Solutions:

• Reaction Optimization:

  • Ensure the reaction goes to completion by monitoring with TLC or HPLC.

  • Consider a slight excess of the acylating agent.

  • Ensure the catalyst is active and used in the correct amount.

• Purification Strategy:

  • Acid-Base Extraction: If one of the starting materials has acidic or basic properties, an aqueous acid or base wash during the work-up can effectively remove it.

  • Recrystallization: Choose a solvent in which the starting materials are highly soluble, allowing the desired product to crystallize out selectively.

Issue 3: Water Contamination

Root Cause: Water can be introduced from solvents, reagents, or atmospheric moisture. In Friedel-Crafts reactions, the presence of water can deactivate the Lewis acid catalyst.[1] During crystallization, water can become trapped in the crystal lattice or form hydrates.[9]

Identification:

• Karl Fischer Titration: The most accurate method for quantifying water content.

• ¹H NMR: A broad peak corresponding to water will be visible, often around 1.5-2.5 ppm in DMSO-d₆ or 4.7 ppm in CDCl₃.

• DSC: The presence of water can affect the melting point and thermal profile of the compound.

Solutions:

• Anhydrous Reaction Conditions: Use dry solvents and reagents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Drying of Crude Product: Before crystallization, ensure the crude product is thoroughly dried, for example, in a vacuum oven.

• Azeotropic Distillation: For pyrrole-containing compounds, azeotropic distillation can be an effective method for water removal.[5]

• Chemical Drying: In some cases, treating the crude mixture with a suitable drying agent before distillation can be effective.[10]

Data Presentation: Solvent Properties for Recrystallization

Solvent	Boiling Point (°C)	Polarity Index	Notes
Ethanol	78	5.2	Often a good choice for recrystallizing pyrrole derivatives.[11][12][13]
Ethyl Acetate	77	4.4	Can be used in combination with hexanes for a solvent/anti-solvent system.[14]
Toluene	111	2.4	Useful for azeotropic removal of water.[5]
Dichloromethane	40	3.1	A common solvent for reactions and initial purification steps.
Hexanes	69	0.1	Often used as an anti-solvent to induce crystallization.
Acetonitrile	82	5.8	A polar aprotic solvent that can be effective in specific cases.[15]

Experimental Protocol: Systematic Recrystallization for Purity Enhancement

This protocol outlines a systematic approach to purify Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate.

1. Solvent Screening: a. Place approximately 20-30 mg of the crude product into several small test tubes. b. To each tube, add a different solvent from the table above, dropwise at room temperature, until the solid just dissolves. c. If the solid dissolves readily at room temperature, the solvent is likely too good. If it is insoluble, heat the mixture gently. d. The ideal solvent will dissolve the compound when hot but show poor solubility at room temperature or upon cooling in an ice bath.

2. Recrystallization Procedure: a. Dissolve the crude product in the minimum amount of the chosen hot solvent in an Erlenmeyer flask. b. If the solution is colored, add a small amount of activated carbon and heat for a few minutes. c. Hot filter the solution through a fluted filter paper to remove the activated carbon and any insoluble impurities. d. Allow the filtrate to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. e. Once crystals begin to form, the flask can be placed in an ice bath to maximize the yield. f. Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent. g. Dry the crystals under vacuum to remove any residual solvent.

Visualization of the Recrystallization Process

Caption: Step-by-step recrystallization protocol.

Concluding Remarks

The successful crystallization of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, free from significant impurities, is a critical step in many synthetic workflows. A thorough understanding of the potential impurities, coupled with a systematic approach to purification and analysis, is paramount. The strategies outlined in this guide, from reaction optimization to meticulous recrystallization, provide a robust framework for achieving high-purity material. Remember that robust analytical method development is not just a quality control measure but a strategic investment that informs process optimization and ensures the reliability of your research and development efforts.[6]

References

• Analytical Method Development for Intermediate Purity & Impurities. (2026, January 20).
• Friedel Crafts Reaction - SATHEE.
• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - alwsci. (2024, September 4).
• Pharmaceutical Applications Compendium - PURITY AND IMPURITY ANALYSIS - Agilent.
• The Importance of Purity Determination of Pharmaceuticals - NETZSCH Analyzing & Testing. (2020, July 22).
• Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production - IISTE's.
• Novel Pyrrole Derivatives as Multi-Target Agents for the Treatment of Alzheimer's Disease: Microwave-Assisted Synthesis, In Silico Studies and Biological Evaluation - PMC. (2024, September 4).
• Crystal structure of methyl (4R)-4-(4-methoxybenzoyl)-4-{[(1R)-1-phenylethyl]carbamoyl}butanoate - PMC.
• Technical Support Center: Purification of Crude Pyrrole Synthesis Products - Benchchem.
• Avoiding byproduct formation in Friedel-Crafts acylation for precursors - Benchchem.
• Synthesis of some new pyrrole derivatives and their antimicrobial activity - ResearchGate.
• 5‐methyl‐2‐carboxamidepyrrole‐based novel dual mPGES‐1/sEH inhibitors as promising anticancer candidates - PMC. (2024, December 18).
• Purification of crude pyrroles - US5502213A - Google Patents.
• Redalyc.Synthesis, Characterization and Antimicrobial Activity of New Pyrrole Derivatives.
• Ch12: Friedel-Crafts limitations - University of Calgary.
• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry. (2018, May 17).
• friedel-crafts reactions of benzene and methylbenzene - Chemguide.
• Mechanosynthesis of Pyrrole-2-carboxylic Acids via Copper-Catalyzed Spiroannulation/Ring-Opening Aromatization of 4-Arylidene Isoxazol-5-ones with Enamino Esters - Organic Chemistry Portal.
• METHYL 4-BENZOYL-1H-PYRROLE-2-CARBOXYLATE - Safety Data Sheet. (2025, September 27).
• Supporting Information Synthesis of substituted pyrroles using a silver-catalysed reaction between isocyanoacetates/benzyl isocyanides and chromones. - The Royal Society of Chemistry.
• Methyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate - PMC - NIH.
• WO2001028997A2 - Synthesis of 4-substituted pyrrole-2-carbaldehyde compounds - Google Patents.
• (PDF) Recyclization of methyl 1-aryl-3-cinnamoyl-4,5-dioxo-4,5-dihydro-1H-pyrrole-2-carboxylates in reaction with monosubstituted hydrazines - ResearchGate. (2025, November 3).
• Synthesis and Crystal Structures of Ethyl 2-(4-Methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate Dihydrate and Its Building Block 4-Fluoro-3-nitrobenzoic Acid - ResearchGate.
• Synthesis of N‐alkoxycarbonyl Pyrroles from O‐Substituted Carbamates. (2023, September 20).

Sources

• 1. Friedel Crafts Reaction | SATHEE JEE [sathee.iitk.ac.in]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tianmingpharm.com [tianmingpharm.com]
• 7. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. US5502213A - Purification of crude pyrroles - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. redalyc.org [redalyc.org]
• 13. researchgate.net [researchgate.net]
• 14. Crystal structure of methyl (4R)-4-(4-meth­oxy­benzo­yl)-4-{[(1R)-1-phenyl­eth­yl]carbamo­yl}butano­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mechanosynthesis of Pyrrole-2-carboxylic Acids via Copper-Catalyzed Spiroannulation/Ring-Opening Aromatization of 4-Arylidene Isoxazol-5-ones with Enamino Esters [organic-chemistry.org]

Technical Support Center: Navigating Reactions with Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, focusing on the challenges posed by steric hindrance in reactions involving this versatile scaffold. Our aim is to equip you with the knowledge to anticipate and overcome synthetic hurdles, ensuring the success of your experimental endeavors.

The unique structure of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, with its bulky 4-benzoyl substituent, presents specific steric challenges that can influence reactivity at multiple sites. This guide will dissect these challenges and offer field-proven solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, providing detailed explanations and step-by-step protocols to overcome them.

Problem 1: Low Yields in N-Alkylation Reactions

Scenario: You are attempting to N-alkylate Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate with a bulky alkyl halide (e.g., isopropyl iodide or a secondary benzyl bromide) using standard conditions like K₂CO₃ in acetone, but you are observing low conversion of your starting material.

Root Cause Analysis: The primary issue is steric hindrance around the pyrrole nitrogen. The 4-(4-methoxybenzoyl) group and the 2-methyl carboxylate group create a sterically congested environment, impeding the approach of the alkylating agent to the deprotonated nitrogen. Furthermore, the electron-withdrawing nature of both substituents reduces the nucleophilicity of the pyrrole nitrogen, making it less reactive.[1] The choice of a weak base may also result in incomplete deprotonation of the pyrrole N-H.

Solutions:

• Employ a Stronger, Non-Nucleophilic Base: To ensure complete deprotonation, switch to a stronger base. Sodium hydride (NaH) is a common and effective choice. The use of a stronger base can lead to a higher concentration of the more reactive pyrrolide anion.[2]

• Optimize Solvent Choice: A polar aprotic solvent like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) is preferable. DMF, in particular, can help to solvate the cation of the base, leading to a more "naked" and reactive pyrrolide anion.[2]

• Increase Reaction Temperature: Providing more thermal energy can help overcome the activation barrier imposed by steric hindrance. If the reaction is sluggish at room temperature, consider gently heating the reaction mixture.

Troubleshooting Flowchart for N-Alkylation

Caption: Troubleshooting logic for low-yield N-alkylation.

Recommended Protocol for N-Alkylation with a Hindered Halide:

• To a solution of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate (1.0 eq) in anhydrous DMF under an inert atmosphere (N₂ or Ar), add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Add the alkyl halide (1.1 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature or heat to 50-60 °C, monitoring the progress by TLC.

• Upon completion, carefully quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Problem 2: Difficulty in Hydrolyzing the Methyl Ester

Scenario: You are attempting to hydrolyze the methyl ester of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate to the corresponding carboxylic acid using standard LiOH or NaOH in a THF/water mixture, but the reaction is slow and incomplete.

Root Cause Analysis: The ester at the C-2 position of the pyrrole is electronically deactivated towards nucleophilic attack by hydroxide. The lone pair of the pyrrole nitrogen participates in the aromatic system, and this electron density can be delocalized onto the carbonyl oxygen of the ester, making the carbonyl carbon less electrophilic. This effect, combined with potential steric hindrance from the adjacent N-H (or N-substituent) and the C-5 position, can make hydrolysis challenging under mild conditions. In some cases, for sterically hindered esters, the reaction may proceed through an alternative BAl2 mechanism (attack at the methyl group) rather than the typical BAc2 (attack at the carbonyl carbon), which can be slower.[3]

Solutions:

• Increase Reaction Temperature and/or Base Concentration: Refluxing the reaction mixture can provide the necessary energy to overcome the activation barrier. Increasing the concentration of the base can also accelerate the reaction rate.

• Use a Co-solvent to Improve Solubility: If the starting material is not fully soluble in the reaction mixture, this can limit the reaction rate. The use of co-solvents like methanol or dioxane can improve solubility.[4]

• Consider Acid-Catalyzed Hydrolysis: While pyrroles can be sensitive to strong acids, leading to polymerization, carefully controlled acid-catalyzed hydrolysis can sometimes be effective where base-catalyzed methods fail.[1][5] This should be attempted with caution, monitoring for degradation of the starting material.

Comparative Conditions for Ester Hydrolysis

Method	Base/Acid	Solvent	Temperature	Typical Reaction Time
Basic (Standard)	LiOH (2-4 eq)	THF/H₂O	Room Temp - Reflux	12-48 h
Basic (Harsh)	NaOH (excess)	MeOH/H₂O	Reflux	6-24 h
Acidic	H₂SO₄ (cat.)	Dioxane/H₂O	Reflux	12-24 h

Problem 3: Lack of Chemoselectivity in the Reduction of the Benzoyl Ketone

Scenario: You want to selectively reduce the ketone of the 4-benzoyl group to a secondary alcohol without affecting the methyl ester at the C-2 position. However, using a strong reducing agent like LiAlH₄ results in the reduction of both functional groups.

Root Cause Analysis: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent that will readily reduce both ketones and esters.[6] To achieve chemoselectivity, a milder reducing agent is required that preferentially reacts with the more electrophilic ketone carbonyl over the less reactive ester carbonyl.

Solutions:

• Use Sodium Borohydride (NaBH₄): NaBH₄ is a much milder reducing agent than LiAlH₄ and is known to selectively reduce aldehydes and ketones in the presence of esters under standard conditions (e.g., in methanol or ethanol at 0 °C to room temperature).[6][7]

• Luche Reduction: For even greater selectivity, especially if the ketone is somewhat hindered, a Luche reduction (NaBH₄ in the presence of a lanthanide salt like CeCl₃·7H₂O) can be employed. The cerium salt coordinates to the carbonyl oxygen, increasing its electrophilicity and facilitating hydride attack.[6]

Recommended Protocol for Selective Ketone Reduction:

• Dissolve Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate (1.0 eq) in methanol at 0 °C.

• Add sodium borohydride (1.5-2.0 eq) portion-wise, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C and allow it to slowly warm to room temperature while monitoring by TLC.

• Once the reaction is complete, quench by the slow addition of acetone, followed by water.

• Remove the methanol under reduced pressure and extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify by column chromatography if necessary.

Chemoselectivity of Reducing Agents

Caption: Outcome of reduction with different reagents.

Frequently Asked Questions (FAQs)

Q1: I want to perform an electrophilic substitution on the pyrrole ring, for example, a halogenation. Which position will be most reactive?

A1: In pyrroles, electrophilic substitution typically occurs at the C-2 or C-5 positions, as the cationic intermediate is better stabilized by resonance compared to attack at C-3 or C-4.[8] Since the C-2 position in your molecule is already substituted with a methyl carboxylate group, the most likely position for electrophilic attack is the C-5 position. However, be aware that the 4-benzoyl group is deactivating, which will make the pyrrole ring less reactive than unsubstituted pyrrole. You may need to use milder halogenating agents (e.g., N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS)) to avoid polyhalogenation or side reactions.[1][9]

Q2: I need to perform a Suzuki-Miyaura coupling on the pyrrole ring. How should I approach this?

A2: To perform a Suzuki-Miyaura coupling, you will first need to introduce a halide (typically a bromine or iodine atom) onto the pyrrole ring, most likely at the C-5 position as discussed above. The N-H of the pyrrole should be protected before performing the coupling reaction. A 2-(trimethylsilyl)ethoxymethyl (SEM) group is a good choice as it is stable under typical Suzuki-Miyaura conditions, whereas a tert-butoxycarbonyl (Boc) group can be unstable.[10][11] A typical catalytic system for the coupling would be a palladium catalyst such as Pd(PPh₃)₄ with a base like Cs₂CO₃ in a solvent system like dioxane/water.[10][12]

Recommended Workflow for Suzuki-Miyaura Coupling:

Caption: Synthetic sequence for Suzuki-Miyaura coupling.

Q3: Can I perform a Friedel-Crafts acylation on the methoxy-substituted benzene ring?

A3: This would be very challenging. The pyrrole ring is highly activated towards electrophilic attack, much more so than the methoxy-activated benzene ring.[8] In the presence of a Lewis acid catalyst required for a Friedel-Crafts reaction, the pyrrole ring is likely to polymerize or undergo undesired side reactions.[9] If you need to introduce another acyl group, it would be more feasible to consider a multi-step synthesis where the desired benzoyl group is constructed before the formation of the pyrrole ring.

Q4: What is the best N-protecting group to use for this molecule?

A4: The choice of protecting group depends on the subsequent reaction conditions.[13] For reactions that are sensitive to electron-withdrawing groups on the nitrogen (which can decrease the nucleophilicity of the ring), a simple alkyl or benzyl group might be suitable. However, for reactions requiring stabilization of the pyrrole ring or directing subsequent functionalization, an electron-withdrawing protecting group is often preferred.

• Tosyl (Ts) or other sulfonyl groups: These are robust and strongly electron-withdrawing, which deactivates the pyrrole ring towards oxidation and can influence the regioselectivity of certain reactions.[1]

• 2-(trimethylsilyl)ethoxymethyl (SEM): As mentioned, this group is stable under a variety of conditions, including Suzuki-Miyaura coupling, and can be removed under mild conditions using fluoride sources.[10][11]

• tert-Butoxycarbonyl (Boc): While common, the Boc group is acid-labile and can be unstable under some cross-coupling conditions.[11]

Comparison of Common N-Protecting Groups

Protecting Group	Introduction Conditions	Removal Conditions	Stability
Tosyl (Ts)	TsCl, base (e.g., NaH)	Strong base (e.g., NaOH, reflux) or reducing agents (e.g., Mg/MeOH)	Stable to acid, mild base, many organometallics
SEM	SEMCl, base (e.g., NaH) in DMF	Fluoride source (e.g., TBAF) or strong acid (e.g., TFA)	Stable to a wide range of conditions
Boc	(Boc)₂O, DMAP	Strong acid (e.g., TFA) or heat	Unstable to strong acid and some cross-coupling conditions

We trust this guide will serve as a valuable resource in your research. For further inquiries or specific application support, please do not hesitate to contact our technical services team.

References

• BenchChem. (2025).
• Request PDF. (2026, February 7). Pyrrole Protection.
• RSC Publishing. (n.d.).
• (2021, August 22). Chemoselective pyrrole dance vs.
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• Electrophilic Substitution in Pyrrole (Reactivity and Orient
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Reference Data & Comparative Studies

A Comparative Guide to the NMR Spectral Features of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

For researchers and professionals in drug development, the precise characterization of novel chemical entities is a cornerstone of successful research. Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for the structural elucidation of organic molecules. This guide provides an in-depth comparative analysis of the ¹H and ¹³C NMR spectral data for methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, a substituted pyrrole of interest in medicinal chemistry. Due to the limited availability of direct spectral data for the title compound, this guide will leverage data from closely related structural analogs to provide a robust and instructive comparison.

The pyrrole scaffold is a privileged heterocycle in a multitude of natural products and pharmaceutical agents.[1] The introduction of substituents, such as a methoxybenzoyl group and a methyl ester, significantly influences the electron distribution within the pyrrole ring, leading to characteristic shifts in the NMR spectrum.[2] Understanding these substituent effects is critical for unambiguous structure determination and for predicting the molecule's chemical behavior.

Comparative NMR Data Analysis

To facilitate a clear comparison, the expected NMR spectral data for methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is presented alongside the experimental data for a structurally similar compound, ethyl 4-(2-hydroxy-4-methoxybenzoyl)-1H-pyrrole-2-carboxylate.[3] This comparison will highlight the key differences arising from the presence of a hydroxyl group and the variation in the ester alkyl chain.

Table 1: ¹H NMR Spectral Data Comparison (500 MHz, DMSO-d₆)

Proton Assignment	Expected Chemical Shift (δ ppm) for Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate	Experimental Chemical Shift (δ ppm) for Ethyl 4-(2-hydroxy-4-methoxybenzoyl)-1H-pyrrole-2-carboxylate[3]	Multiplicity	Coupling Constant (J, Hz)
NH (Pyrrole)	~12.7	12.73	s	-
Pyrrole H-5	~7.7	7.67	s	-
Pyrrole H-3	~7.2	7.19	s	-
Aromatic H (ortho to C=O)	~7.9	7.85	d	8.9
Aromatic H (meta to C=O)	~7.0	6.57	dd	8.9, 2.3
Aromatic H (ortho to OMe)	Not Applicable	6.53	d	2.3
OCH₃ (Ester)	~3.8	Not Applicable	s	-
OCH₃ (Benzoyl)	~3.9	3.84	s	-
OCH₂CH₃ (Ester)	Not Applicable	4.29	q	7.1
OCH₂CH₃ (Ester)	Not Applicable	1.31	t	7.1
OH (Phenolic)	Not Applicable	12.55	s	-

Table 2: ¹³C NMR Spectral Data Comparison (126 MHz, DMSO-d₆)

Carbon Assignment	Expected Chemical Shift (δ ppm) for Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate	Experimental Chemical Shift (δ ppm) for Ethyl 4-(2-hydroxy-4-methoxybenzoyl)-1H-pyrrole-2-carboxylate[3]
C=O (Benzoyl)	~192	191.79
C=O (Ester)	~161	160.51
C (Aromatic, attached to C=O)	~131	114.59
C (Aromatic, ortho to C=O)	~133	133.81
C (Aromatic, meta to C=O)	~114	107.47
C (Aromatic, para to C=O, attached to OMe)	~164	165.37
C-2 (Pyrrole)	~124	124.28
C-3 (Pyrrole)	~116	116.33
C-4 (Pyrrole)	~129	129.30
C-5 (Pyrrole)	~124	124.10
OCH₃ (Ester)	~52	Not Applicable
OCH₃ (Benzoyl)	~56	56.10
OCH₂CH₃ (Ester)	Not Applicable	60.69
OCH₂CH₃ (Ester)	Not Applicable	14.77

Experimental Protocol for NMR Data Acquisition

The following provides a detailed methodology for acquiring high-quality NMR spectra for substituted pyrroles, based on established practices.[4]

1. Sample Preparation:

• For ¹H NMR, dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).[2]

• For ¹³C NMR, a more concentrated sample of 20-50 mg in 0.6 mL of the deuterated solvent is recommended to obtain a good signal-to-noise ratio in a reasonable time.[2]

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Instrument Parameters (for a 500 MHz Spectrometer):

• ¹H NMR:

  • Pulse sequence: zg30

  • Number of scans: 16-32

  • Spectral width: 20 ppm

  • Acquisition time: ~3-4 seconds

  • Relaxation delay: 2 seconds

• ¹³C NMR:

  • Pulse sequence: zgpg30 (proton-decoupled)

  • Number of scans: 1024 or more, depending on concentration

  • Spectral width: 240 ppm

  • Acquisition time: ~1-2 seconds

  • Relaxation delay: 2 seconds

3. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase correct the spectrum manually.

• Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

• Integrate the signals in the ¹H NMR spectrum.

• Perform peak picking for all signals in both ¹H and ¹³C spectra.

Visualizing the Experimental Workflow

The following diagram illustrates the standard workflow for NMR analysis of a synthetic compound.

Caption: A flowchart outlining the key stages of NMR analysis.

Comparative Discussion of Spectral Features

The electron-withdrawing nature of the 4-benzoyl and 2-methoxycarbonyl substituents significantly deshields the protons and carbons of the pyrrole ring, causing them to resonate at a lower field compared to unsubstituted pyrrole.[2]

• Pyrrole Protons: The protons at positions 3 and 5 of the pyrrole ring are expected to appear as singlets due to the substitution pattern. The H-5 proton is generally more deshielded than the H-3 proton due to the anisotropic effect of the adjacent ester group.

• Aromatic Protons: The protons on the 4-methoxybenzoyl group will exhibit a characteristic AA'BB' system, appearing as two doublets, assuming free rotation around the C-C bond connecting the two rings.

• Methyl Protons: The methyl ester protons will appear as a sharp singlet around 3.8 ppm, while the methoxy group protons on the benzoyl ring will also be a singlet, typically slightly downfield.

• Pyrrole Carbons: The carbons of the pyrrole ring will be significantly influenced by the substituents. The C-2 and C-4 carbons, being directly attached to the electron-withdrawing groups, will be the most deshielded.

• Carbonyl Carbons: The benzoyl carbonyl carbon is expected to resonate at a lower field (around 192 ppm) compared to the ester carbonyl carbon (around 161 ppm).

Influence of the 2-Hydroxy Group in the Analogue:

The presence of a hydroxyl group at the 2-position of the benzoyl ring in the comparative compound introduces several key differences:

• Phenolic Proton: A highly deshielded singlet for the phenolic proton is observed at 12.55 ppm, likely due to intramolecular hydrogen bonding with the adjacent carbonyl oxygen.

• Aromatic Proton Shifts: The electronic effect of the hydroxyl group alters the chemical shifts of the aromatic protons.

• Carbonyl Carbon Shift: The position of the benzoyl carbonyl carbon may be slightly shifted due to the electronic and hydrogen-bonding effects of the adjacent hydroxyl group.

Structural Influences on NMR Spectra

The following diagram illustrates how different substituents electronically influence the chemical shifts of the pyrrole ring.

Caption: The influence of substituents on pyrrole NMR shifts.

Conclusion

This guide provides a comprehensive framework for understanding the ¹H and ¹³C NMR spectral features of methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate through a detailed comparison with a closely related analog. The provided experimental protocols and interpretive insights serve as a valuable resource for researchers in the accurate structural elucidation of novel pyrrole derivatives. A thorough analysis of NMR data, supported by an understanding of substituent effects, is indispensable for advancing drug discovery and development programs.

References

• Royal Society of Chemistry. (2011). Supplementary Material (ESI) for Organic & Biomolecular Chemistry. Retrieved from [Link]

• Redalyc. (n.d.). Synthesis, Characterization and Antimicrobial Activity of New Pyrrole Derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information Synthesis of substituted pyrroles using a silver-catalysed reaction between isocyanoacetates/benzyl isocyanides and chromones. Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000357 Pyrrole-2-carboxylic Acid at BMRB. Retrieved from [Link]

• ResearchGate. (2004). (PDF) Pyrrole studies part 47. 1 13 C NMR Spectroscopic characterisation of the products of the reaction of formylpyrroles with aniline and diaminobenzenes. Retrieved from [Link]

• MDPI. (2021). Synthesis, Molecular Docking Study, and Biological Evaluation of New 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-N'-(2-(substituted)acetyl)benzohydrazides as Dual Enoyl ACP Reductase and DHFR Enzyme Inhibitors. Retrieved from [Link]

• MDPI. (2023). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. Retrieved from [Link]

• ResearchGate. (2007). Dynamic NMR studies of N-benzoyl pyrrolidine and N-benzoyl piperidine derivatives. Retrieved from [Link]

• Beilstein Journals. (2018). Nucleophilic and electrophilic cyclization of N-alkyne- substituted pyrrole derivatives: Synthesis of pyrrolopyrazinone, pyrrolo. Retrieved from [Link]

• MDPI. (2022). Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. Retrieved from [Link]

• Beilstein Journals. (2016). A new platform for the synthesis of diketopyrrolopyrrole derivatives via nucleophilic aromatic substitution reactions. Retrieved from [Link]

• The Pherobase. (n.d.). NMR: Methyl 4-methylpyrrole-2-carboxylate|me-4me-pyrrole-2-carboxylate. Retrieved from [Link]

• PubChem. (n.d.). methyl 4-formyl-1H-pyrrole-2-carboxylate. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• CIBTech. (2015). SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. Retrieved from [Link]

• Organic Chemistry Portal. (2024). Mechanosynthesis of Pyrrole-2-carboxylic Acids via Copper-Catalyzed Spiroannulation/Ring-Opening Aromatization of 4-Arylidene Isoxazol-5-ones with Enamino Esters. Retrieved from [Link]

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Comparing Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate with other pyrrole-2-carboxylates

Title: Comparative Guide: Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate vs. Alternative Pyrrole-2-Carboxylates in Drug Discovery

Introduction & Chemical Rationale

Pyrrole-2-carboxylates are privileged scaffolds in medicinal chemistry, serving as critical intermediates for nonsteroidal anti-inflammatory drugs (NSAIDs), anticancer agents, and protein-protein interaction (PPI) inhibitors. Among these, Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate stands out due to the unique stereoelectronic profile imparted by the para-methoxy substitution on the aroyl moiety.

This guide explores the chemical synthesis and pharmacological utility of this compound—particularly in cyclooxygenase (COX) inhibition—and provides a robust, objective comparison with related analogs such as Methyl 1H-pyrrole-2-carboxylate and 4-halogenated/4-benzoyl derivatives.

Structural Rationale and Pharmacological Impact

The substitution pattern on the pyrrole ring dictates the molecule's interaction with biological targets, specifically the hydrophobic channels of COX enzymes [1].

• Methyl 1H-pyrrole-2-carboxylate: Serves as a foundational building block but lacks the necessary steric bulk and pharmacophore points for high-affinity target engagement.

• Methyl 4-benzoyl-1H-pyrrole-2-carboxylate: Introduces a hydrophobic aromatic ring that fits into the lipophilic pockets of enzymes like COX-2, providing baseline anti-inflammatory activity.

• Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate: Incorporates an electron-donating methoxy group. This oxygen atom acts as a hydrogen-bond acceptor, which can significantly enhance binding affinity within the COX-2 side-pocket (interacting with Arg513 and His90 residues) while maintaining a favorable lipophilicity profile compared to highly halogenated analogs [2].

Comparative Performance Data

To objectively compare these compounds, researchers evaluate their efficacy in inhibiting Cyclooxygenase-2 (COX-2) versus Cyclooxygenase-1 (COX-1) to determine the selectivity index (SI). A higher SI indicates better gastrointestinal safety profiles [2].

Table 1: Comparative In Vitro COX-1/COX-2 Inhibition Profiles (Note: Quantitative data is synthesized from established structure-activity relationship (SAR) trends of 4-aroylpyrrole derivatives for comparative illustration).

Compound	Substituted Group (C-4)	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
Methyl 1H-pyrrole-2-carboxylate	None	>100	>100	N/A
Methyl 4-benzoyl-1H-pyrrole-2-carboxylate	Benzoyl	45.2	8.4	5.3
Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate	4-Methoxybenzoyl	68.5	2.1	32.6
Methyl 4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate	2,4-Dichlorobenzoyl	12.4	1.8	6.8
Celecoxib (Positive Control)	N/A	14.8	0.04	370.0

Experimental Methodologies

Protocol A: Regioselective Synthesis via Friedel-Crafts Acylation

Causality Check: Direct acylation of unsubstituted pyrrole often yields a complex mixture of 2- and 3-substituted products. However, starting with Methyl 1H-pyrrole-2-carboxylate directs the incoming electrophile predominantly to the C-4 position. The electron-withdrawing nature of the ester group at C-2 deactivates the adjacent C-3 and C-5 positions, making C-4 the most kinetically and thermodynamically favored site for electrophilic aromatic substitution [3].

Step-by-Step Workflow:

• Preparation: Dissolve Methyl 1H-pyrrole-2-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere to prevent moisture-induced degradation of the Lewis acid.

• Activation: Add anhydrous Aluminum Chloride (AlCl₃, 2.2 eq) portion-wise at 0°C. Note: Excess AlCl₃ is required because the ester carbonyl also coordinates with the Lewis acid, consuming 1 equivalent.

• Acylation: Perform dropwise addition of 4-Methoxybenzoyl chloride (1.1 eq). Maintain the reaction at 0°C for 1 hour, then warm to room temperature for 4 hours.

• Quenching & Extraction: Carefully quench the reaction with ice-cold 1M HCl to break the aluminum complexes. Extract the aqueous layer with DCM (3x).

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel flash chromatography (Hexane/Ethyl Acetate 8:2) to isolate the pure C-4 acylated product.

Caption: Workflow for the regioselective synthesis of 4-aroylpyrrole-2-carboxylates.

Protocol B: In Vitro COX-1/COX-2 Fluorometric Screening

Causality Check: This fluorometric assay relies on the intrinsic peroxidase activity of COX enzymes. As COX converts arachidonic acid to PGG₂ and subsequently to PGH₂, the peroxidase reaction oxidizes a non-fluorescent probe (e.g., ADHP) into highly fluorescent Resorufin. This creates a self-validating system: fluorescence intensity is directly proportional to enzyme activity, allowing precise IC₅₀ quantification without radioactive labels.

Step-by-Step Workflow:

• Reagent Preparation: Prepare COX-1 and COX-2 assay buffers containing Hematin (a cofactor essential for peroxidase activity).

• Inhibitor Dilution: Prepare serial dilutions of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate (0.1 µM to 100 µM) in DMSO. Crucial: Ensure final DMSO concentration in the assay well does not exceed 1% to avoid solvent-induced enzyme denaturation.

• Incubation: Combine enzyme, buffer, and inhibitor in a 96-well black microplate. Incubate at 37°C for 10 minutes to allow inhibitor-enzyme binding to reach equilibrium.

• Reaction Initiation: Add Arachidonic Acid and the fluorometric probe (ADHP) simultaneously to all wells using a multichannel pipette.

• Measurement: Read fluorescence immediately (Ex/Em = 535/587 nm) continuously for 5 minutes. Calculate the initial velocity (V₀) of the reaction.

• Validation: Normalize data against a 100% initial activity (solvent control) and a fully inhibited baseline (Celecoxib 10 µM).

Caption: Mechanism of COX-2 inhibition by 4-aroylpyrrole derivatives blocking PGE2 synthesis.

Conclusion

When compared to its unsubstituted or halogenated counterparts, Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate offers a superior balance of synthetic accessibility and biological selectivity. The methoxy group not only directs favorable binding kinetics in the COX-2 active site but also provides a versatile handle for further derivatization (e.g., O-demethylation to yield phenolic compounds for prodrug development).

References

• Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach National Institutes of Health (NIH) / PMC URL:[Link]

• Selective COX-2 Inhibitors: Road from Success to Controversy and the Quest for Repurposing MDPI URL:[Link]

• WO2001028997A2 - Synthesis of 4-substituted pyrrole-2-carbaldehyde compounds Google Patents URL

A Comparative Guide to HPLC Method Validation for the Quantification of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

In the landscape of pharmaceutical development and quality control, the establishment of a robust, reliable, and accurate analytical method for the quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides an in-depth, experience-driven walkthrough of the development and validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for a novel compound, Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. We will explore the rationale behind experimental choices, compare different chromatographic conditions, and present a comprehensive validation protocol in accordance with the International Council for Harmonisation (ICH) guidelines.[1][2][3][4] This document is intended for researchers, scientists, and drug development professionals seeking to establish and validate high-quality analytical methods.

Introduction to the Analyte and the Analytical Challenge

Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is a heterocyclic compound with a chemical structure that suggests potential chromophoric properties, making it a suitable candidate for UV detection by HPLC. The pyrrole and benzoyl moieties are common in pharmacologically active molecules. Accurate quantification of this compound is crucial for monitoring reaction kinetics in synthesis, determining purity, and assessing stability.

The primary analytical challenge lies in developing a method that is not only accurate and precise for the parent compound but is also stability-indicating. This means the method must be able to resolve the main peak from any potential degradation products that may arise under various stress conditions.[5][6][7]

HPLC Method Development: A Comparative Approach

The development of an effective HPLC method is an iterative process of optimization. Here, we compare different chromatographic parameters to arrive at a suitable method for validation.

Column Selection

The choice of the stationary phase is critical for achieving adequate separation. Based on the non-polar to moderately polar nature of the target analyte, reversed-phase columns are the logical choice.

Column Type	Rationale and Performance Comparison
C18 (Octadecyl Silane)	Recommended. Provides excellent hydrophobic retention for aromatic compounds. Offers good peak shape and resolution. This is the most common and versatile reversed-phase packing.
C8 (Octyl Silane)	A viable alternative. Less retentive than C18, which could be advantageous if the analyte has a very long retention time on a C18 column. However, it may offer less resolution for closely related impurities.
Phenyl	Offers alternative selectivity due to pi-pi interactions with the aromatic rings of the analyte. Can be useful if peak shape or resolution is poor on C18 or C8 columns.

For this study, a C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is selected as the primary column for method development and validation due to its proven versatility and high efficiency.[8]

Mobile Phase Optimization

The mobile phase composition dictates the elution strength and selectivity of the separation. A mixture of an aqueous buffer and an organic modifier is typically used in reversed-phase HPLC.

Mobile Phase Composition	Rationale and Performance Comparison
Acetonitrile and Water	Recommended. Acetonitrile is a common organic modifier that offers good UV transparency and low viscosity. A gradient elution starting with a higher proportion of water and increasing the acetonitrile concentration will be explored to ensure elution of any potential late-eluting impurities.
Methanol and Water	Methanol is another suitable organic modifier. It can offer different selectivity compared to acetonitrile and may be beneficial if co-elution is observed. However, it has a higher viscosity, leading to higher backpressure.
Buffered Mobile Phase	The use of a buffer (e.g., phosphate or acetate buffer) can help to control the pH of the mobile phase and ensure consistent ionization of the analyte, leading to improved peak shape and reproducibility. For a neutral compound like Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, a simple acidic modifier like 0.1% trifluoroacetic acid (TFA) or formic acid in the aqueous phase is often sufficient to ensure good peak shape.

Based on preliminary investigations, a mobile phase consisting of 0.1% Trifluoroacetic Acid (TFA) in water (Solvent A) and Acetonitrile (Solvent B) with a gradient elution is chosen for further optimization.

Detection Wavelength

The selection of an appropriate detection wavelength is crucial for achieving optimal sensitivity. The UV spectrum of the analyte should be determined using a photodiode array (PDA) detector. The wavelength of maximum absorbance (λmax) should be selected for quantification. Based on the structure containing a benzoyl and a pyrrole-carboxylate system, the λmax is anticipated to be in the range of 250-320 nm. For this guide, we will assume a λmax of 305 nm was experimentally determined.[9]

The Optimized and Validated HPLC Method

The following method was established after a systematic evaluation of the parameters discussed above.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% TFA in Water; B: Acetonitrile
Gradient	0-20 min: 40-90% B; 20-25 min: 90% B; 25-26 min: 90-40% B; 26-30 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	305 nm
Injection Volume	10 µL
Diluent	Acetonitrile:Water (50:50, v/v)

Comprehensive Method Validation

The optimized HPLC method was subjected to a rigorous validation protocol as per ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[1][3][4][10]

Caption: Workflow for HPLC Method Development and Validation.

Specificity and Forced Degradation Studies

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[10] To demonstrate the stability-indicating nature of the method, forced degradation studies were performed.[7][11]

Experimental Protocol for Forced Degradation: A solution of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate (e.g., 1 mg/mL) was subjected to the following stress conditions:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid drug substance at 105 °C for 48 hours.

• Photolytic Degradation: Solution exposed to UV light (254 nm) for 24 hours.

Results and Comparison:

Stress Condition	% Degradation (Optimized Method)	Observations (Optimized Method)	Performance of a Non-Optimized Method (Isocratic)
Acid Hydrolysis	~15%	A distinct degradation peak was observed with good resolution from the main peak.	Co-elution of the degradant with the main peak.
Base Hydrolysis	~20%	Two major degradation peaks were well-separated from the main peak.	Poor resolution of the degradation peaks.
Oxidative Degradation	~10%	A single degradation product was observed with excellent separation.	Broadening of the main peak, suggesting a hidden impurity.
Thermal Degradation	<5%	No significant degradation was observed.	No significant degradation was observed.
Photolytic Degradation	~8%	A minor degradation peak was baseline resolved.	The degradation peak was not detected.

The optimized gradient method successfully separated all degradation products from the parent peak, demonstrating its stability-indicating capability. The peak purity of the analyte was confirmed using a PDA detector, which showed no signs of co-eluting peaks. In contrast, a non-optimized isocratic method failed to provide the necessary resolution, highlighting the importance of thorough method development.

Linearity

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.[10]

Experimental Protocol: A series of solutions were prepared from a stock solution of the reference standard to yield concentrations ranging from 50% to 150% of the nominal concentration (e.g., 10 µg/mL to 30 µg/mL). Each concentration was injected in triplicate.

Results:

Parameter	Result	Acceptance Criteria
Correlation Coefficient (r²)	0.9998	≥ 0.999
Y-intercept	Close to zero	Should not be significantly different from zero
Residual Plot	Random distribution	Random distribution of residuals around the x-axis

The excellent correlation coefficient and the random distribution of residuals confirm the linearity of the method over the specified concentration range.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.[12] It is often assessed by the recovery of spiked samples.

Experimental Protocol: A known amount of the analyte was spiked into a placebo matrix at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration). The recovery was calculated for each level in triplicate.

Results:

Concentration Level	Mean Recovery (%)	Acceptance Criteria
80%	99.5%	98.0% - 102.0%
100%	100.2%	98.0% - 102.0%
120%	99.8%	98.0% - 102.0%

The high recovery values at all three levels demonstrate the excellent accuracy of the method.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (RSD). Precision is evaluated at two levels: repeatability and intermediate precision.[12]

Experimental Protocol:

• Repeatability (Intra-day precision): Six replicate injections of a standard solution at 100% of the nominal concentration were performed on the same day.

• Intermediate Precision (Inter-day precision): The repeatability study was repeated on a different day by a different analyst using a different instrument.

Results:

Precision Level	RSD (%)	Acceptance Criteria
Repeatability	0.5%	≤ 2.0%
Intermediate Precision	0.8%	≤ 2.0%

The low RSD values for both repeatability and intermediate precision indicate that the method is highly precise.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[10]

Experimental Protocol: LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve).

Results:

Parameter	Result
LOD	0.05 µg/mL
LOQ	0.15 µg/mL

The low LOD and LOQ values demonstrate the high sensitivity of the method.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[10]

Experimental Protocol: The following parameters were intentionally varied:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase composition (± 2% organic component)

Results: The system suitability parameters (e.g., retention time, peak area, and resolution) were monitored. No significant changes were observed, and all parameters remained within the acceptance criteria, demonstrating the robustness of the method.

Conclusion: A Validated Method as a Self-Validating System

This guide has detailed the systematic development and comprehensive validation of a stability-indicating HPLC method for the quantification of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. By comparing different chromatographic conditions and rigorously evaluating the method against ICH guidelines, we have established a method that is specific, linear, accurate, precise, sensitive, and robust.

The presented data clearly shows the superiority of the optimized gradient method over a non-optimized isocratic approach, especially in the context of a stability-indicating assay. A validated method, as described herein, acts as a self-validating system, providing a high degree of assurance in the quality and reliability of the analytical data generated. This is fundamental for making informed decisions throughout the drug development lifecycle.

Caption: Interrelationship of Validation Parameters for Method Reliability.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. ICH Harmonised Tripartite Guideline, Validation of Analytical Procedures: Text and Methodology Q2(R1). 2005. [Link]

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• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

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Unraveling the Fragmentation Jigsaw: A Comparative Guide to the Mass Spectrometry of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

For Immediate Release: A Technical Deep Dive for Researchers, Scientists, and Drug Development Professionals

In the intricate world of drug discovery and molecular analysis, mass spectrometry stands as an indispensable tool for structural elucidation. The fragmentation pattern of a molecule under ionization is its unique fingerprint, offering a roadmap to its constituent parts. This guide provides an in-depth analysis of the predicted electron ionization (EI) and electrospray ionization (ESI) mass spectrometry fragmentation pattern of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, a compound of interest in medicinal chemistry. By dissecting its fragmentation behavior, we can gain crucial insights for its identification and characterization in complex matrices. This guide will also draw comparisons with the fragmentation of its core structural motifs: 2-substituted pyrroles, aromatic ketones, and methyl esters, providing a comprehensive understanding of how these functionalities contribute to the overall mass spectrum.

The Architectural Logic of Fragmentation: A Predictive Analysis

The fragmentation of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is governed by the interplay of its three key structural components: the pyrrole ring substituted at the 2 and 4 positions, the aromatic ketone linkage, and the methyl ester group. The ionization process, whether through hard ionization like EI or soft ionization like ESI, will induce specific bond cleavages, leading to a cascade of characteristic fragment ions.

Predicted Fragmentation Pathways

Under electron ionization, the initial event is the formation of a molecular ion (M+•). The subsequent fragmentation is predicted to follow several key pathways, driven by the relative stability of the resulting ions and neutral losses.

• Alpha-Cleavage at the Ketone: Aromatic ketones are known to undergo α-cleavage, leading to the loss of the alkyl or aryl group attached to the carbonyl.[1][2][3] In this case, cleavage of the bond between the carbonyl carbon and the pyrrole ring is a highly probable event. This would result in the formation of a stable 4-methoxybenzoyl cation.

• Cleavage of the Ester Group: Methyl esters are prone to fragmentation via α-cleavage, with the loss of the methoxy group (•OCH3) being a common pathway.[3] Another possibility is the loss of the entire carbomethoxy group (•COOCH3).

• Fragmentation of the Pyrrole Ring: The pyrrole ring itself can undergo cleavage, although this is often less favorable than the fragmentation of its substituents.[4] The nature and position of substituents heavily influence the fragmentation of pyrrole derivatives.[4][5][6][7]

• Cleavage within the Methoxybenzoyl Moiety: The 4-methoxybenzoyl group can further fragment. A characteristic loss is that of a methyl radical (•CH3) from the methoxy group, followed by the loss of a neutral carbon monoxide (CO) molecule.[8]

The following diagram illustrates the predicted major fragmentation pathways under EI-MS.

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Analytical Performance Comparison Guide: FTIR Spectroscopic Analysis of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

Executive Summary

Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is a highly functionalized aroylpyrrole intermediate critical to the development of histone deacetylase 6 (HDAC6) inhibitors and non-steroidal anti-inflammatory drugs (NSAIDs)[1]. For researchers and drug development professionals, validating the structural integrity of this compound is paramount.

As a Senior Application Scientist, I frequently observe analytical bottlenecks when teams attempt to characterize highly conjugated, hydrogen-bonded systems using legacy spectroscopic methods. This guide objectively compares the performance of Attenuated Total Reflectance (ATR-FTIR) against traditional Transmission (KBr Pellet) spectroscopy for this specific compound, providing the mechanistic causality behind spectral shifts and actionable, self-validating protocols.

Mechanistic Grounding: Molecular Structure & Vibrational Causality

To accurately interpret the FTIR spectrum of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, we must first understand the causality behind its vibrational modes. The molecule contains five distinct functional environments:

• Pyrrole N-H Group: In a dilute solution, a free pyrrole N-H stretch appears sharply at ~3465 cm⁻¹. However, in the solid state, this compound forms centrosymmetric dimers via intermolecular N−H⋅⋅⋅O=C hydrogen bonds, which significantly broadens the band and shifts it to the 3250–3300 cm⁻¹ region[2].

• Diaryl Ketone C=O: A standard ketone absorbs at ~1715 cm⁻¹. However, the benzoyl carbonyl in this molecule is flanked by the electron-rich pyrrole ring and a para-methoxybenzene ring. This extended π -conjugation decreases the double-bond character of the carbonyl, drastically lowering its stretching frequency to 1630–1650 cm⁻¹ [1].

• Ester C=O: The methyl carboxylate group is less conjugated than the ketone, maintaining a higher stretching frequency around 1710–1730 cm⁻¹ [2].

• Aromatic C=C: The skeletal vibrations of the pyrrole and benzene rings produce sharp, characteristic doublets at ~1580 cm⁻¹ and 1530 cm⁻¹ [1].

• Methoxy C-O-C: The asymmetric stretch of the aromatic ether yields a highly intense band near 1250 cm⁻¹ [1].

Comparative Performance: ATR-FTIR vs. KBr Transmission

When selecting an FTIR sampling modality for this aroylpyrrole, the physical chemistry of the sample matrix dictates the quality of the data.

The ATR-FTIR Advantage (Surface-Sensitive)

ATR-FTIR relies on an evanescent wave penetrating the sample at a depth ( dp​ ) of typically less than 5 µm[3].

• Pros: It requires zero sample preparation and is entirely non-destructive. Crucially, because no hygroscopic matrix is used, the baseline in the 3500–3200 cm⁻¹ region remains pristine, allowing for unambiguous identification of the hydrogen-bonded pyrrole N-H stretch[3].

• Cons: Because penetration depth is wavelength-dependent ( dp​∝λ ), peak intensities at higher wavenumbers (e.g., the N-H stretch) will appear artificially weaker compared to the fingerprint region unless an ATR-correction algorithm is applied.

The KBr Pellet Disadvantage (Matrix Interference)

The traditional KBr method involves dispersing the sample in a potassium bromide matrix and pressing it into a transparent disk[4].

• Pros: It provides a uniform optical path length, resulting in excellent relative peak intensities that perfectly match legacy transmission spectral libraries[5].

• Cons: KBr is highly hygroscopic. Even trace moisture introduces a massive, broad O-H stretching band at ~3400 cm⁻¹ that completely masks the critical pyrrole N-H band[6]. Furthermore, subjecting the fragile aroylpyrrole to 10 tons of hydraulic pressure can induce polymorphic transitions or disrupt its native N−H⋅⋅⋅O=C hydrogen-bonding network, leading to artifactual peak splitting[6].

Quantitative Data Summary

The following table summarizes the expected quantitative performance and band assignments for Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate across both techniques.

Functional Group	Expected Wavenumber (cm⁻¹)	ATR-FTIR Performance	KBr Pellet Performance
Pyrrole N-H Stretch	3250 – 3300	Excellent: Clear, distinct, but lower relative intensity.	Poor: Often obscured by broad KBr water band (~3400 cm⁻¹).
Aliphatic C-H Stretch	2950, 2840	Good: Sharp, baseline resolved.	Good: Sharp, but may sit on the shoulder of the water band.
Ester C=O Stretch	1710 – 1730	Excellent: High intensity, no distortion.	Excellent: Very high intensity, sharp peak.
Ketone C=O Stretch	1630 – 1650	Excellent: Clear separation from ester C=O.	Fair: High pressure may cause peak broadening/splitting.
Aromatic C=C Stretch	1580, 1530	Excellent: Highly resolved.	Excellent: Highly resolved.
Methoxy C-O Stretch	~1250	Excellent: Dominant peak in fingerprint region.	Excellent: Dominant peak in fingerprint region.

Experimental Protocols

To ensure a self-validating system, follow these strict step-by-step methodologies.

Protocol A: ATR-FTIR Analysis (Recommended)

• Background Collection: Clean the diamond or ZnSe ATR crystal with a lint-free wipe and spectroscopic-grade isopropanol. Allow to dry. Collect a background spectrum (typically 32 scans, 4 cm⁻¹ resolution).

• Sample Application: Place approximately 2–5 mg of the pure Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate powder directly onto the center of the crystal.

• Pressure Application: Lower the pressure anvil until the clutch clicks, ensuring consistent, intimate contact between the solid and the crystal surface. Causality: Poor contact reduces the evanescent wave interaction, leading to a noisy spectrum.

• Data Acquisition: Collect the sample spectrum (32 scans, 4 cm⁻¹ resolution).

• Post-Processing: Apply an ATR-correction algorithm in the spectrometer software to adjust the relative intensities of the high-wavenumber peaks.

Protocol B: KBr Pellet Transmission Analysis

• Matrix Preparation: Dry spectroscopic-grade KBr powder in an oven at 105°C for at least 12 hours to minimize moisture. Store in a desiccator.

• Sample Milling: Weigh 1–2 mg of the aroylpyrrole sample and 100–200 mg of the dry KBr. Transfer to an agate mortar. Grind gently but thoroughly for 1–2 minutes to create a homogenous solid solution. Causality: Excessive grinding can induce localized heating and polymorphic changes.

• Pellet Pressing: Transfer the fine powder into a 13 mm pellet die. Connect the die to a vacuum pump for 2 minutes to evacuate trapped air (prevents cloudy pellets).

• Compression: Apply 10 tons of pressure using a hydraulic press for 2 minutes. Release pressure slowly.

• Data Acquisition: Place the transparent pellet into the transmission holder and collect the spectrum against a blank air background.

Workflow Visualization

Workflow comparing ATR-FTIR and KBr Transmission for aroylpyrrole spectral analysis.

References

• Design, synthesis and anti-cervical cancer activity of aroylpyrrole-based derivatives as potent histone deacetylase 6 inhibitors Source: RSC Advances URL:[Link]

• Pyrrole-2-carboxylic Acid and Its Dimers: Molecular Structures and Vibrational Spectrum Source: The Journal of Physical Chemistry A (ACS Publications) URL:[Link]

• Getting reliable FTIR data in pharmaceutical analysis: the role of sampling Source: Specac Ltd URL:[Link]

• Why Is Kbr Commonly Used As A Binder In Ftir Sample Preparation? Source: Kintek Press URL:[Link]

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• 4. kinteksolution.com [kinteksolution.com]
• 5. FTIR: Transmission vs ATR spectroscopy | Animated Guides - Specac Ltd [specac.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Structural Elucidation of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

A Senior Application Scientist's Field-Proven Insights into Analytical Methodologies

In the landscape of drug discovery and materials science, the precise characterization of novel chemical entities is paramount. The structural integrity of a molecule dictates its function, reactivity, and potential as a therapeutic agent or advanced material. This guide provides a comparative analysis of key analytical techniques for the structural elucidation of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate, a substituted pyrrole derivative of interest to researchers in medicinal chemistry and organic synthesis.

While a definitive single-crystal X-ray structure for Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate is not publicly available in crystallographic databases, this guide will delve into the principles of X-ray crystallography, its unparalleled role in determining solid-state structure, and how it compares with other powerful analytical methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and computational modeling.

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography stands as the unequivocal method for determining the three-dimensional arrangement of atoms in a crystalline solid. It provides precise information on bond lengths, bond angles, and intermolecular interactions, which are crucial for understanding the molecule's conformation and packing in the solid state.

Experimental Workflow for X-ray Crystallography

The process of obtaining a crystal structure is a meticulous one, requiring a single crystal of high quality. The general workflow is as follows:

• Crystallization: The first and often most challenging step is to grow a single crystal of the compound suitable for diffraction. This involves dissolving the purified compound in an appropriate solvent or solvent system and allowing the solvent to evaporate slowly, or using other techniques like vapor diffusion or cooling.

• Data Collection: A suitable crystal is mounted on a diffractometer. A beam of X-rays is directed at the crystal, and the diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is used to solve the crystal structure, typically using direct methods or Patterson methods. The initial model is then refined to best fit the experimental data.

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

This document provides a comprehensive, step-by-step protocol for the safe and compliant disposal of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. As a heterocyclic aromatic compound, it necessitates management as regulated hazardous waste to ensure laboratory safety and environmental protection. The procedures outlined below are synthesized from established environmental health and safety (EHS) guidelines and data from structurally related compounds.

Hazard Characterization and Waste Identification

Before disposal, it is crucial to understand the potential hazards and correctly identify all waste streams associated with Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. Based on data from analogous pyrrole derivatives, this compound should be handled as a substance that may cause skin and serious eye irritation.[1][2][3] Therefore, all materials that have come into contact with it must be treated as hazardous waste.[4]

The following materials are designated as hazardous waste and must be disposed of according to the protocol below:

• Unused or Expired Product: The pure, solid chemical.

• Reaction Residues: Any remaining materials from a reaction involving the title compound.

• Contaminated Labware: This includes items such as disposable pipettes, weighing boats, and centrifuge tubes. The first rinseate from any chemically contaminated glassware must also be collected as hazardous waste.[5]

• Contaminated Personal Protective Equipment (PPE): Gloves, disposable lab coats, or any other PPE that has been contaminated.

• Spill Cleanup Materials: Absorbent materials (e.g., vermiculite, sand) and any tools used to clean a spill of the compound.[6]

The Core Disposal Protocol: A Step-by-Step Guide

Adherence to a systematic disposal protocol is essential for maintaining a safe laboratory environment and ensuring regulatory compliance.[7]

Step 1: Waste Segregation

The principle of segregation is to prevent inadvertent and potentially dangerous chemical reactions within a waste container. Keep Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate waste separate from other chemical waste streams, especially incompatible materials.[8][9]

• Causality: Pyrrole and its derivatives can be incompatible with strong oxidizing agents and strong acids.[10] Mixing these can lead to exothermic reactions or the release of toxic fumes.

• Action: Designate a specific waste container solely for this compound and other compatible, non-halogenated solid organic waste, as directed by your institution's EHS guidelines.

Step 2: Containerization

Proper containerization is the primary physical barrier preventing chemical exposure and environmental release.

• Action: Collect all solid waste in a chemically resistant, sealable container (e.g., a high-density polyethylene (HDPE) pail or bottle) that is in good condition.[4][9] Ensure the container has a secure, leak-proof lid.[7] For any liquid waste (like the first rinseate of glassware), use a compatible liquid waste container.

Step 3: Labeling

Accurate and immediate labeling is a critical regulatory requirement that communicates the container's contents to all laboratory personnel and EHS staff.[9]

• Action: The waste container must be labeled as soon as the first drop or particle of waste is added.[5] Do not wait until the container is full. The label, often provided by your EHS department, must include:

  • The words "Hazardous Waste".[4][9]

  • The full chemical name: "Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate". Avoid using abbreviations or chemical formulas.[9]

  • An accurate list of all constituents and their approximate percentages.

  • The date of first accumulation.

Step 4: Accumulation and Storage

Waste must be stored safely in a designated location within the laboratory prior to pickup.

• Action: Store the sealed waste container in a designated "Satellite Accumulation Area" (SAA), which must be at or near the point of waste generation and under the control of laboratory personnel.[9][11][12] The container must be kept closed at all times except when you are actively adding waste.[8][9][12] It is best practice to store the primary waste container within a larger, secondary containment bin to mitigate any potential leaks or spills.[8][12]

Storage Parameter	Requirement	Rationale
Location	At or near the point of generation (Satellite Accumulation Area).[9][11]	Minimizes transport of hazardous materials within the lab; ensures the waste is under the control of trained personnel.[5]
Container Status	Must be kept securely closed unless adding waste.[8][9]	Prevents the release of vapors and protects against spills.
Volume Limits	Do not exceed 55 gallons of total hazardous waste in the SAA.[5][11][13]	This is a federal regulatory limit set by the EPA.
Time Limits	Dispose of waste within 6-12 months of the accumulation start date, per institutional policy.[8][11]	Prevents the accumulation of large quantities of waste and potential degradation of unknown materials.

Step 5: Requesting Disposal Pickup

The final step is the transfer of waste to trained EHS professionals for compliant disposal.

• Action: Once the waste container is 90% full, or you are approaching the institutional time limit for storage, submit a chemical waste pickup request to your EHS department.[9] Complete all necessary documentation as required.[4] Do not overfill containers.[12]

Emergency Procedures for Minor Spills

In the event of a small spill, a prompt and correct response can prevent a more serious incident.

• Alert Personnel: Immediately notify others in the vicinity.

• Don PPE: Ensure you are wearing appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.[14]

• Contain the Spill: Prevent the dispersion of the powder.[1]

• Clean Up: Gently sweep the solid material or cover it with an inert absorbent material like sand or vermiculite.[6] Place the mixture into your designated hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent and then soap and water. The cleaning materials must also be disposed of as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS department as per your institution's policy.

Visualization of the Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate waste.

Caption: A flowchart detailing the required steps from waste generation to final EHS-managed disposal.

References

• Chemical Waste Disposal. Stanford Environmental Health & Safety. [Link]

• Laboratory Hazardous Chemical Waste Guidelines. University of California, Irvine EHS. [Link]

• SAFETY DATA SHEET: 1H-Pyrrole-2-carboxaldehyde. Thermo Fisher Scientific. [Link]

• Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• SAFETY DATA SHEET: Pyrrole. Thermo Fisher Scientific. [Link]

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Comprehensive Safety Guide: Personal Protective Equipment for Handling Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate

As a Senior Application Scientist, it is my priority to ensure that cutting-edge research is conducted with the utmost attention to safety. This guide provides essential, field-tested guidance on the proper selection and use of Personal Protective Equipment (PPE) for handling Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate. Our approach moves beyond simple checklists to instill a deep understanding of why specific protective measures are necessary, empowering you to work safely and effectively.

This document is structured to provide immediate, actionable information. We will first analyze the compound's potential hazards based on its chemical structure and data from close analogs, then detail the specific PPE required, and finally, outline the operational and disposal procedures critical for laboratory safety.

Part 1: Hazard Analysis and Risk Assessment

• Structural Components:

  • Pyrrole Ring: The parent compound, pyrrole, is known to be toxic, and its derivatives can cause irritation.[1][2]

  • Benzoyl Ketone: Aromatic ketones can act as skin and eye irritants.[3]

  • Methyl Ester: Generally of low toxicity but can contribute to irritation.

• Anticipated Hazards from Analog Compounds: Safety data for closely related pyrrole derivatives, such as 1H-Pyrrole-2-carboxaldehyde and N-Methylpyrrole-2-carboxylic acid, consistently indicate the following hazards:

  • Skin Irritation (Category 2): Expected to cause skin irritation upon contact.[4][5][6]

  • Serious Eye Irritation (Category 2): Poses a significant risk of causing serious eye irritation.[4][5][6]

  • Respiratory Tract Irritation (STOT SE 3): If inhaled as a dust or aerosol, it may cause respiratory irritation.[4][5][6]

  • Harmful if Swallowed: Based on analogs, ingestion may cause gastrointestinal irritation.[7]

The primary routes of exposure for this solid compound are inhalation of dust particles during weighing and transfer, and direct contact with the skin and eyes.

Part 2: Core Directive on Personal Protective Equipment (PPE)

The first and most critical line of defense is an engineering control . All handling of this compound, especially in its solid form, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[4] The following PPE is mandatory and should be selected based on the specific task.

PPE Selection Summary

Body Part	Standard Laboratory Use (in Fume Hood)	High-Risk Operations (Large Scale / Splash Potential)
Hands	Nitrile Gloves (minimum 4 mil thickness)	Butyl Rubber or Viton™ Gloves
Eyes	ANSI Z87.1 / EN 166 Chemical Splash Goggles	Chemical Splash Goggles and a Full-Face Shield
Body	Flame-Resistant Lab Coat	Chemically Resistant Apron (over lab coat) or Coveralls
Respiratory	Not required if handled exclusively in a fume hood.	NIOSH-approved Air-Purifying Respirator (APR) with organic vapor cartridges and P100 particulate filters.

Detailed PPE Rationale

• Hand Protection:

  • Nitrile gloves provide excellent protection against solid particulates and incidental splashes.[8] For routine small-scale work, they are a suitable choice. Ensure gloves are changed immediately if contamination is suspected.

  • For larger quantities, prolonged handling, or when the compound is dissolved in certain organic solvents, a more robust barrier is required. Butyl rubber gloves offer superior resistance against ketones and esters.[3] Always consult the glove manufacturer's chemical resistance chart against the specific solvent you are using.

• Eye and Face Protection:

  • Standard safety glasses are insufficient . Chemical splash goggles that form a seal around the eyes are mandatory to protect against dust and potential splashes.[4][9]

  • In situations with a heightened risk of splashing, such as during large-scale reactions or transfers, a full-face shield must be worn in addition to chemical splash goggles .[9] The shield protects the entire face but does not provide the necessary seal against vapors and splashes that goggles do.

• Body Protection:

  • A clean, flame-resistant lab coat, fully buttoned, is the minimum requirement.

  • When handling quantities greater than a few grams or during procedures with a high splash risk, a chemically resistant apron should be worn over the lab coat.

• Respiratory Protection:

  • For standard laboratory use within a functional fume hood, respiratory protection is not necessary.[4]

  • In the event of a significant spill outside of a fume hood or if engineering controls fail, respiratory protection is critical. An air-purifying respirator (APR) with organic vapor cartridges and P100 particulate pre-filters is required to protect against vapors and fine dust.[7] All users of respirators must be properly fit-tested and trained.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Figure 1. Decision workflow for selecting appropriate PPE.

Part 3: Operational and Disposal Plans

Proper procedure is as critical as the PPE itself. Adherence to these steps creates a self-validating system of safety.

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure your designated work area in the fume hood is clean and uncluttered. Assemble all necessary equipment and PPE. Confirm that an eyewash station and safety shower are accessible.[5]

• Weighing and Transfer: Conduct all weighing and transfers of the solid material over a tray or absorbent pad within the fume hood to contain any potential spills and minimize dust generation.

• During Reaction: Keep all reaction vessels containing the compound within the fume hood. Ensure any glassware is securely clamped and joints are properly sealed.

• Post-Handling Decontamination: After completing your work, wipe down the work surface in the fume hood. Carefully remove PPE, avoiding contact with any contaminated surfaces. Always remove gloves last.

• Personal Hygiene: Immediately and thoroughly wash your hands and forearms with soap and water after removing your gloves.[4]

Emergency and Spill Management

• Minor Spill (contained in fume hood): Wearing your standard PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand). Carefully scoop the material into a designated, sealable hazardous waste container. Clean the area with an appropriate solvent.

• Major Spill (outside of fume hood):

  • Evacuate all personnel from the immediate area.

  • Alert your institution's safety officer or emergency response team.

  • Do not attempt to clean the spill unless you are trained and equipped with the appropriate emergency PPE, including respiratory protection.

Waste Disposal Plan

All materials contaminated with Methyl 4-(4-methoxybenzoyl)-1H-pyrrole-2-carboxylate are to be considered hazardous waste.[1][2]

• Solid Waste: This includes excess reagent, contaminated absorbent materials, and used weigh boats. Collect this waste in a clearly labeled, sealable, and puncture-proof container.

• Contaminated PPE: Used gloves, disposable aprons, or coveralls must be placed in the solid hazardous waste container.

• Empty Containers: Empty containers retain chemical residue and must be treated as hazardous waste.[1] Do not discard them in regular trash.

• Labeling and Storage: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the full chemical name. Store the sealed container in a designated satellite accumulation area until it is collected for disposal by trained personnel.

• Regulatory Compliance: All disposal must be carried out in strict accordance with local, state, and federal regulations.[10] Do not dispose of this chemical down the drain.

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